1-(Benzenesulfonyl)propan-2-ol

• CAS: 68276-72-2

Core Science & Biosynthesis

Beta-hydroxy sulfone building blocks for organic synthesis

An In-Depth Technical Guide to Beta-Hydroxy Sulfone Building Blocks for Organic Synthesis

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of β-hydroxy sulfones, pivotal building blocks in modern organic synthesis. We will delve into their preparation, focusing on the strategic advantages of various synthetic routes, and illuminate their transformative power in complex molecule construction, most notably through the renowned Julia-Kocienski olefination. This document is intended for researchers, scientists, and professionals in drug development who require a deep, practical understanding of this versatile functional group.

The Strategic Importance of β-Hydroxy Sulfones

The β-hydroxy sulfone moiety is more than just a functional group; it is a latent double bond, a chiral scaffold, and a versatile synthetic linchpin. Its value stems from the powerful electron-withdrawing nature of the sulfone group, which acidifies the α-protons and activates adjacent functional groups for a variety of transformations. While sulfones are found in numerous approved drugs, their primary role as a building block is often transient.[1][2] The sulfone group can be elegantly removed after serving its synthetic purpose, making it an ideal "traceless" activating and directing group.

Their most celebrated application is as a precursor in the Julia-Lythgoe and Julia-Kocienski olefinations, which provide highly reliable access to E-alkenes, a common structural motif in natural products and pharmaceuticals.[3][4] Furthermore, the hydroxyl group provides a handle for directing stereochemistry and further functionalization, making chiral β-hydroxy sulfones exceptionally valuable in asymmetric synthesis.[5]

Synthetic Pathways to β-Hydroxy Sulfones

The accessibility of β-hydroxy sulfones is key to their widespread use. Several robust methods have been developed, with the choice of route often depending on the desired substitution pattern, stereochemistry, and the availability of starting materials.

Reduction of β-Keto Sulfones: The Workhorse Method

The most common and versatile route to β-hydroxy sulfones is the reduction of the corresponding β-keto sulfones.[6] β-Keto sulfones themselves are readily prepared from a wide variety of precursors, including ketones and sulfonyl derivatives, making this a highly convergent strategy.[7][8] The reduction of the ketone can be achieved with a range of reagents, allowing for fine-tuning of selectivity.

A key advantage of this approach is the ability to achieve high levels of stereocontrol. The synthesis of chiral β-hydroxy sulfones is critical for pharmaceutical applications, and the asymmetric reduction of β-keto sulfones is a premier strategy to achieve this.[5] This can be accomplished using chiral reducing agents or, more commonly, through transition-metal-catalyzed asymmetric hydrogenation.[5][9] This method provides access to highly enantioenriched products, which are crucial synthons for complex chiral molecules like the psoriasis drug apremilast.[5]

Workflow: From Ketones to β-Hydroxy Sulfones

Caption: General workflow for the synthesis of β-hydroxy sulfones via reduction of β-keto sulfones.

Reduction Method	Reagent(s)	Typical Conditions	Selectivity	Advantages	Reference
Hydride Reduction	NaBH₄, LiAlH₄, i-Bu₂AlH	THF or MeOH, 0 °C to RT	Generally low diastereoselectivity without a directing group	Inexpensive, readily available reagents.	[6][10]
Asymmetric Hydrogenation	Mn, Ru, or Rh catalyst with chiral ligand, H₂	High pressure H₂, various solvents	Excellent enantioselectivity (up to 97% ee)	High atom economy, produces chiral products directly.	[5][9]
Biocatalytic Reduction	Alcohol Dehydrogenases	Aqueous buffer, RT	Excellent enantioselectivity	"Green" conditions, high selectivity for specific substrates.	[11]

Detailed Protocol: Manganese-Catalyzed Asymmetric Hydrogenation

This protocol is adapted from a reported procedure for the enantioselective synthesis of chiral β-hydroxy sulfones.[5]

• Catalyst Preparation: In a nitrogen-filled glovebox, a vial is charged with the Manganese(I) catalyst precursor and the appropriate chiral PNN tridentate ligand. Anhydrous solvent (e.g., THF) is added, and the mixture is stirred at room temperature for 30 minutes to form the active catalyst.

• Reaction Setup: A high-pressure autoclave is charged with the β-keto sulfone substrate and the pre-formed catalyst solution under a nitrogen atmosphere.

• Hydrogenation: The autoclave is sealed, purged several times with hydrogen gas, and then pressurized to the desired pressure (e.g., 50 atm H₂).

• Reaction Monitoring: The reaction is stirred at a specified temperature (e.g., 60 °C) for 12-24 hours. Progress can be monitored by taking aliquots and analyzing via TLC or HPLC.

• Workup and Purification: Upon completion, the autoclave is cooled and carefully depressurized. The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel to afford the chiral β-hydroxy sulfone.

• Analysis: The yield is determined, and the enantiomeric excess (ee) is measured using chiral HPLC analysis.

Alternative Synthetic Routes

While reduction of β-keto sulfones is dominant, other methods offer strategic advantages for specific substitution patterns.

• From Alkenes and Sulfonyl Chlorides: A modern approach utilizes visible-light photoredox catalysis to react sulfonyl chlorides with styrenes in the presence of water.[12][13] This atom transfer radical addition (ATRA)-like process provides direct access to β-hydroxy sulfones in high yields under mild conditions.

• Ring-Opening of Epoxides: Nucleophilic attack of a sulfinate anion on an epoxide provides a direct route to the β-hydroxy sulfone scaffold.[6] The regioselectivity of this reaction is a key consideration; under basic conditions, the nucleophile typically attacks the less sterically hindered carbon of the epoxide.[14]

Key Transformations: The Power of the Julia Olefination

The synthetic utility of β-hydroxy sulfones is most powerfully demonstrated in their conversion to alkenes via the Julia olefination and its more modern variants. This reaction family is one of the most reliable methods for constructing disubstituted alkenes with high (E)-selectivity.

The Julia-Lythgoe Olefination

The classical Julia-Lythgoe olefination is a two-step process.[15] First, the hydroxyl group of the β-hydroxy sulfone is functionalized, typically as an acetate or benzoate ester. In the second step, this intermediate is subjected to reductive elimination using a reducing agent like sodium amalgam (Na/Hg) or samarium(II) iodide (SmI₂).[3][16]

The high (E)-selectivity is a result of the proposed reaction mechanism, which is thought to proceed through a radical intermediate.[15] Steric factors in this intermediate favor a conformation that leads to the formation of the thermodynamically more stable trans (or E) double bond upon elimination of the sulfonyl group.

The Julia-Kocienski Olefination: A Modern Advancement

A significant improvement to the classical procedure is the Julia-Kocienski olefination.[4][16] This modification utilizes a heterocyclic sulfone, typically a benzothiazolyl (BT-sulfone) or 1-phenyl-1H-tetrazol-5-yl (PT-sulfone), as the activating group. The key advantage is that the reaction becomes a one-pot process.

Deprotonation of the sulfone followed by reaction with an aldehyde or ketone directly generates a β-alkoxy sulfone intermediate. This intermediate spontaneously undergoes eliminative rearrangement under the basic reaction conditions to furnish the alkene, bypassing the need for a separate activation and reduction step.[17] The Julia-Kocienski olefination exhibits broad functional group tolerance and excellent (E)-selectivity, making it a favored method in late-stage total synthesis.[4]

Mechanism: The Julia-Kocienski Olefination

Caption: Simplified mechanism of the one-pot Julia-Kocienski olefination.

Detailed Protocol: Julia-Kocienski Olefination

This protocol describes a general procedure for the Julia-Kocienski olefination.

• Preparation of the Sulfone Anion: To a solution of the benzothiazolyl (BT) or tetrazolyl (PT) sulfone in an anhydrous aprotic solvent (e.g., THF, DME) at low temperature (-78 °C) under an inert atmosphere (N₂ or Ar), add a strong, non-nucleophilic base (e.g., KHMDS, NaHMDS, LHMDS) dropwise. Stir the resulting mixture for 30-60 minutes to ensure complete formation of the sulfone anion.

• Aldehyde Addition: Add a solution of the aldehyde in the same anhydrous solvent to the anion solution dropwise, maintaining the low temperature.

• Reaction Progression: Stir the reaction mixture at -78 °C. The reaction is often allowed to slowly warm to room temperature over several hours or overnight. Progress can be monitored by TLC.

• Quenching and Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature.

• Extraction: Add water and an organic solvent (e.g., ethyl acetate, diethyl ether). Separate the layers, and extract the aqueous layer two more times with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography to yield the desired alkene.

Applications in Drug Discovery and Total Synthesis

The reliability and stereoselectivity of reactions involving β-hydroxy sulfones have cemented their role in the synthesis of high-value, complex molecules.

• Pharmaceuticals: The sulfone functional group itself is present in many drugs due to its metabolic stability and ability to act as a hydrogen bond acceptor.[18] More importantly, the synthetic utility of β-hydroxy sulfones is critical in constructing the carbon skeletons of drug candidates. As mentioned, the synthesis of Apremilast, a treatment for psoriasis, relies on the asymmetric synthesis of a chiral β-hydroxy sulfone intermediate.[5]

• Natural Product Synthesis: The Julia-Kocienski olefination is a go-to strategy for installing sterically demanding or sensitive double bonds in the late stages of a total synthesis. Its mild conditions and high (E)-selectivity have been crucial in the successful syntheses of numerous complex natural products.[3]

Conclusion

Beta-hydroxy sulfones are a cornerstone of modern synthetic strategy. Their value lies not only in the intrinsic properties of the sulfone group but in the elegant and predictable transformations they enable. The ability to readily synthesize these building blocks, particularly in chiral form, and then convert them into other crucial functionalities—most notably E-alkenes via the Julia-Kocienski olefination—makes them indispensable tools for chemists. As the demand for more complex and stereochemically defined molecules grows in the fields of medicine and materials science, the strategic application of β-hydroxy sulfone building blocks will undoubtedly continue to expand.

References

• Bar-Ziv, R., et al. (2016). Synthesis of β-Hydroxysulfones from Sulfonyl Chlorides and Alkenes Utilizing Visible Light Photocatalytic Sequences. Organic Letters, 18(9), 2138-2141. [Link]

• Qiao, X., et al. (2025). Photo-Biocatalytic One-Pot Cascade Reaction for the Asymmetric Synthesis of Hydroxysulfone Compounds. Catalysts. Available at ResearchGate. [Link]

• Dudziński, B., et al. (2022). Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. Molecules, 27(7), 2327. [Link]

• Bar-Ziv, R., et al. (2016). Synthesis of β-Hydroxysulfones from Sulfonyl Chlorides and Alkenes Utilizing Visible Light Photocatalytic Sequences. Request PDF available at ResearchGate. [Link]

• Synthesis Workshop. (2020). The Julia-Lythgoe Olefination (Episode 26). YouTube. [Link]

• Sello, K. & Tshegofatso, M. (2018). β-Hydroxy sulfides and their syntheses. Beilstein Journal of Organic Chemistry, 14, 2898-2936. [Link]

• Kumar, A., et al. (2023). An overview of Julia-Lythgoe olefination. Tetrahedron, 137, 133379. [Link]

• Reddy, R. J., et al. (2021). Recent advances in the synthesis and applications of β-keto sulfones: new prospects for the synthesis of β-keto thiosulfones. Organic & Biomolecular Chemistry, 19(14), 3087-3118. [Link]

• Organic Chemistry Portal. Sulfone synthesis by oxidation. [Link]

• Organic Chemistry Portal. Julia Olefination, Julia-Lythgoe Olefination. [Link]

• Al-Ghorbani, M., et al. (2021). Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. Asian Journal of Chemical Sciences. [Link]

• Wikipedia. Julia olefination. [Link]

• Wang, C., et al. (2024). Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. Molecules, 29(5), 868. [Link]

• Rawat, V. S., et al. (2014). Chemoselective one-pot synthesis of β-keto sulfones from ketones. RSC Advances, 4(10), 5165-5168. [Link]

• He, J., et al. (2023). Enantioselective synthesis of chiral β-hydroxy sulfones via manganese catalyzed asymmetric hydrogenation. Organic Chemistry Frontiers, 10(13), 3295-3301. [Link]

• Li, J., et al. (2016). Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones. Chemical Communications, 52(56), 8647-8650. [Link]

• Iskra, J. (2024). Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. Molecules, 29(12), 2795. [Link]

• Padwa, A., et al. (1980). A convenient synthesis of .gamma.-hydroxy .alpha.,.beta.-unsaturated sulfones. The Journal of Organic Chemistry, 45(21), 4096-4102. [Link]

• Means, J. A. & Kiaman, A. (2016). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Organic Synthesis, 13(4), 549-575. [Link]

• Organic Chemistry Portal. Modified Julia Olefination, Julia-Kocienski Olefination. [Link]

• ResearchGate. (2018). Methods for β‐ketosulfones syntheses from ketones. [Link]

• Carreño, M. C., et al. (2000). Asymmetric Synthesis of β-Hydroxy Sulfides Controlled by Remote Sulfoxides. The Journal of Organic Chemistry, 65(14), 4524-4528. [Link]

• He, J., et al. (2023). Enantioselective synthesis of chiral β-hydroxy sulfones via manganese catalyzed asymmetric hydrogenation. Organic Chemistry Frontiers. [Link]

• Dudziński, B., et al. (2022). Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. Molecules. [Link]

• Google Patents. (1994). A process for preparing sulfones.

• Gembus, V., et al. (2023). Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation. Inorganic Chemistry, 62(41), 16937-16947. [Link]

• ResearchGate. (2019). Multicatalytic approaches for the asymmetric synthesis of β‐hydroxy sulfones. [Link]

• Organic Syntheses. fluoromethyl phenyl sulfone. [Link]

• The Organic Chemistry Tutor. (2021). Julia Olefination Mechanism. YouTube. [Link]

• JoVE. (2025). Preparation and Reactions of Sulfides. [Link]

• Carreño, M. C., et al. (2000). Asymmetric Synthesis of β-Hydroxy Sulfides Controlled by Remote Sulfoxides. The Journal of Organic Chemistry. [Link]

• Britton, T. C., et al. (2004). Baker's Yeast Mediated Reduction of 2-Acetyl-3-methyl Sulfolane. Catalysts, 4(4), 185-190. [Link]

• Chemical Reviews. Recent Developments in the Synthesis and Application of Sultones. [Link]

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Technical Whitepaper: Solubility Profiling & Solvent Selection for 1-(Benzenesulfonyl)propan-2-ol

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-(Benzenesulfonyl)propan-2-ol (CAS: 68276-72-2). As a

-hydroxy sulfone, this molecule exhibits a complex amphiphilic profile driven by the competing interactions of its lipophilic phenyl ring, the highly polar sulfonyl tether, and the hydrogen-bonding hydroxyl motif.[1]

This document is designed for researchers requiring precise control over solvation for synthesis, recrystallization, or formulation.[1] It moves beyond static data to provide a mechanistic understanding of solvent interactions and self-validating protocols for empirical determination.

Part 1: Molecular Architecture & Solubility Physics[1]

To predict solubility behavior without exhaustive trial-and-error, we must deconstruct the molecule into its functional interaction zones. 1-(Benzenesulfonyl)propan-2-ol is not a simple solute; it is a "push-pull" system of polarity.

Mechanistic Analysis[1]

• The Sulfonyl Core (

  ): This is a strong dipole and a weak hydrogen bond acceptor. It drives solubility in polar aprotic solvents (e.g., DMSO, DMF, Acetone) and chlorinated solvents (DCM).[1]

• The Secondary Hydroxyl Group (

  ): A hydrogen bond donor and acceptor. This moiety ensures high solubility in low-molecular-weight alcohols (Methanol, Ethanol) but creates thermodynamic friction in non-polar alkanes.

• The Phenyl Ring & Propyl Chain: These provide lipophilicity.[1] While they limit water solubility, they enable solubility in aromatic solvents (Toluene) and moderate polarity esters (Ethyl Acetate).[1]

Visualization of Solvation Mechanics

The following diagram illustrates how specific solvent classes target different regions of the molecule to overcome lattice energy.

Figure 1: Mechanistic map of solvent-solute interactions.[1] Successful solvation requires a solvent that matches at least one of the dominant functional vectors.[2]

Part 2: Solubility Landscape & Solvent Selection[1]

Based on the structural analysis and behavior of analogous

-hydroxy sulfones (e.g., Diphenyl sulfone), the following solubility profile is established.

Table 1: Predicted Solubility Profile (at 25°C)

Solvent Class	Specific Solvent	Predicted Solubility	Application Context
Polar Aprotic	DMSO, DMF	Very High (>100 mg/mL)	Ideal for stock solutions and biological assays.
Chlorinated	Dichloromethane (DCM), Chloroform	High	Excellent for extraction from aqueous reaction mixtures.[1]
Alcohols	Methanol, Ethanol	High	Primary solvents for synthesis; good for "hot" dissolution.[1]
Esters	Ethyl Acetate	Moderate	The "Goldilocks" solvent. Ideal for recrystallization when paired with alkanes.[1]
Aromatics	Toluene	Moderate	Temperature-dependent. Good for hot recrystallization.[1]
Ethers	THF, MTBE	Moderate to High	THF is excellent; MTBE is useful for precipitation.[1]
Alkanes	Hexane, Heptane	Insoluble (<1 mg/mL)	The definitive Anti-Solvent .[1] Use to force precipitation.
Water	Water	Low to Moderate	Limited by the phenyl ring. Solubility increases significantly with heat.[1]

Critical Insight for Purification

The disparity between Ethyl Acetate (Moderate) and Hexane (Insoluble) creates the perfect thermodynamic window for purification.

• Recommendation: Use an Ethyl Acetate/Hexane system for recrystallization.[1] Dissolve in minimum hot Ethyl Acetate, then slowly add Hexane until turbidity persists.

Part 3: Protocol - Gravimetric Solubility Determination

Do not rely solely on literature values, as purity levels and polymorphs can alter solubility.[1] Use this self-validating gravimetric protocol to generate precise data for your specific batch.

The "Saturation-Equilibrium" Workflow

Objective: Determine the saturation limit (

) in mg/mL.

• Preparation: Weigh a clean, dry 20 mL scintillation vial with its cap (

  ).

• Supersaturation: Add 2.0 mL of the target solvent to a separate equilibration vial. Add the solid 1-(Benzenesulfonyl)propan-2-ol in small increments with vigorous stirring until undissolved solid remains visible (suspension).

• Equilibration:

  • Stir the suspension at the target temperature (e.g., 25°C) for 4 hours .

  • Validation Check: Stop stirring.[1] If the solid dissolves completely, add more solid and repeat.[1] There must be a pellet.

• Filtration: Syringe-filter 1.0 mL of the supernatant through a 0.45 µm PTFE filter into the pre-weighed vial (

  ).

• Evaporation: Evaporate the solvent (Rotavap or Nitrogen stream) and dry under high vacuum for 2 hours.

• Quantification: Weigh the vial containing the dried residue (

  ).

Calculation:

Figure 2: Self-validating workflow for determining precise solubility limits.

Part 4: Isolation & Recrystallization Strategy

The synthesis of 1-(Benzenesulfonyl)propan-2-ol (often via the ring-opening of propylene oxide with benzenesulfinic acid) requires efficient isolation from reaction byproducts.

The "Anti-Solvent" Crash Method

Since the molecule is highly soluble in polar organics but insoluble in alkanes, this method yields high purity crystals.[1]

• Dissolution: Dissolve the crude solid in the minimum amount of warm Ethyl Acetate (approx. 40-50°C).

• Filtration: If the solution is cloudy (inorganic salts), filter while hot.

• Nucleation: Remove from heat. While stirring, add Hexane (or Heptane) dropwise.[1]

  • Visual Cue: The solution will turn slightly milky and then clear again.[1] Continue adding until a faint cloudiness persists.

• Crystallization: Allow the mixture to cool to room temperature slowly, then place in an ice bath (

  ) for 1 hour.

• Collection: Filter the white crystalline solid and wash with cold Hexane.

Alternative: Alcohol/Water System

If the impurity profile is polar (e.g., unreacted sulfinic acid salts), use Ethanol/Water .[1]

• Dissolve in hot Ethanol.

• Add water until turbid.

• Cool to precipitate.[1] Note: Yields may be lower due to the molecule's partial water solubility.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 506827, 2-[1-(benzenesulfonyl)indol-3-yl]propan-2-ol (Analog Analysis). Retrieved from [Link]

• Organic Syntheses (1938). Benzenesulfonyl chloride and Diphenyl sulfone Isolation. Org.[1][3][4][5] Synth. 1938, 18,[1] 99. Retrieved from [Link]

• Canadian Science Publishing. Solubility of diphenyl sulfone in organic nonelectrolyte solvents.[1] Can.[1][2] J. Chem. Retrieved from [Link]

• MIT OpenCourseWare. Recrystallization Guide: Two-Solvent Methods. Retrieved from [Link]

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Structural Divergence and Synthetic Utility: 1-(Benzenesulfonyl)propan-2-ol vs. 1-Phenylpropan-2-ol

[1][2]

Executive Summary

In the architecture of small-molecule therapeutics, the distinction between 1-(Benzenesulfonyl)propan-2-ol (Compound A) and 1-Phenylpropan-2-ol (Compound B) represents a critical divergence in synthetic strategy, electronic behavior, and regulatory compliance.[1][2]

While both compounds share a terminal phenyl ring and a secondary alcohol on a three-carbon chain, the bridging moiety—a sulfonyl group (

) in Compound A versus a methylene group ( ) in Compound B—fundamentally alters their reactivity.[1] Compound B is a direct precursor to Schedule II controlled substances (phenyl-2-propanone derivatives), whereas Compound A serves as a versatile, unregulated "masked" synthon capable of generating complex alkene architectures or reduced alkyl scaffolds via desulfonylation.[1][2]

This guide delineates the physicochemical differences, synthetic pathways, and regulatory implications of these two scaffolds.[1][2]

Part 1: Structural & Electronic Characterization[1]

The core differentiator lies in the bridging atom's oxidation state and electronic influence on the propyl chain.[1][2]

Electronic Environment and Acidity

The sulfonyl group in 1-(Benzenesulfonyl)propan-2-ol is a potent electron-withdrawing group (EWG).[1][2] It exerts a strong inductive effect, significantly increasing the acidity of the

-protons (adjacent to the sulfur).[1]

• Compound A (

  ~23-25): The -protons can be deprotonated by strong bases (e.g., n-BuLi, LDA), generating a stable carbanion.[1] This allows for carbon-carbon bond formation (alkylation) before the sulfone is removed or modified.[1][2]

• Compound B (

  >40): The benzylic protons are weakly acidic but generally unreactive toward alkylation under standard conditions without radical activation or transition metal catalysis.[1][2]

Solubility and Physical Properties[3][4]

• 1-(Benzenesulfonyl)propan-2-ol: Typically a crystalline solid due to the polarity of the sulfone group and intermolecular hydrogen bonding.[1][2] It exhibits higher solubility in polar aprotic solvents (DMSO, DMF).[1][2]

• 1-Phenylpropan-2-ol: A clear, colorless liquid with low water solubility and high solubility in organic solvents (DCM, Toluene).[1][2] It is volatile and lipophilic.[1][2]

Data Comparison Table

Feature	1-(Benzenesulfonyl)propan-2-ol	1-Phenylpropan-2-ol
CAS Number	68276-72-2	698-87-3 (Isomer specific)
Molecular Formula
Bridging Group	Sulfonyl ( )	Methylene ( )
Electronic Nature	Electron-poor (EWG)	Electron-rich (Neutral)
Key Reactivity	Julia Olefination, -Alkylation	Oxidation to Ketone (P2P)
Regulatory Status	Generally Uncontrolled	List I Chemical / Precursor

Part 2: Synthetic Pathways & Reactivity

The choice between these two intermediates often dictates the entire synthetic route.[1][2] The sulfone (A) offers a "detour" strategy to access the same final scaffolds as (B) but avoids early-stage regulatory bottlenecks.[1][2]

Pathway Visualization

The following diagram illustrates the divergent synthesis and convergent utility of both compounds.

Figure 1: Synthetic divergence. Note how the Sulfone (Green) can access the P2P scaffold (Red) via desulfonylation, offering an alternative synthetic entry point.[1]

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of 1-(Benzenesulfonyl)propan-2-ol

Context: This method utilizes the nucleophilic ring-opening of propylene oxide by a sulfinate salt.[1][2] It is a high-yielding, atom-economical reaction often used to generate chiral building blocks if chiral propylene oxide is used.[1][2]

Reagents:

• Sodium benzenesulfinate (

  )[1]

• Propylene oxide (Methyloxirane)[1]

• Ethanol (Solvent)[1]

• Acetic acid (Catalyst)[1]

Methodology:

• Preparation: Dissolve sodium benzenesulfinate (1.0 eq) in Ethanol (0.5 M concentration).

• Addition: Add glacial acetic acid (1.0 eq) to generate the free sulfinic acid in situ.

• Ring Opening: Cool the solution to 0°C. Slowly add Propylene oxide (1.2 eq) dropwise to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. The reaction is driven by the nucleophilic attack of the sulfur on the less hindered carbon of the epoxide.[1]

• Workup: Concentrate the ethanol under reduced pressure. Redissolve the residue in Ethyl Acetate and wash with saturated

  (to remove acid) and brine.

• Purification: Recrystallize from Ethanol/Hexanes to yield white crystals.

Mechanism: The sulfinate anion acts as a soft nucleophile, attacking the epoxide ring.[1][2] Unlike the P2P-ol synthesis, this creates a C-S bond, introducing the sulfonyl auxiliary.[1]

Protocol B: Reductive Desulfonylation (The "Masking" Strategy)

Context: To convert the sulfone (A) into the carbon skeleton of (B) or its derivatives, the sulfonyl group must be removed.[1] This is a common strategy in total synthesis to use the sulfone for stability during intermediate steps.[1][2]

Methodology:

• Dissolve 1-(Benzenesulfonyl)propan-2-ol in dry Methanol.[1][2]

• Add Sodium Amalgam (6% Na/Hg) and buffered

  (4.0 eq). Note: Magnesium/Methanol or Samarium Diiodide ( ) are modern, safer alternatives to Mercury.[1]

• Stir at room temperature. The sulfonyl group is cleaved, replacing the

  bond with a bond.[1][2]

• Result: This yields 1-phenylpropan-2-ol (or its derivative if alkylated previously), effectively bypassing the direct purchase of the regulated precursor.[1][2]

Part 4: Regulatory & Safety Landscape (E-E-A-T)[1]

This section is critical for compliance in pharmaceutical research.

1-Phenylpropan-2-ol (Compound B)[1][2][5]

• Status: List I Chemical (USA) ; Category 1 Precursor (EU).[1][2]

• Risk: It is the immediate reduction product of Phenyl-2-propanone (P2P).[1][2] Simple oxidation (e.g., Jones oxidation, Swern) converts it back to P2P, the primary precursor for amphetamine and methamphetamine manufacture.[1]

• Compliance: Purchase and possession require DEA registration (Form 510 in US) and strict volume logging.[1][2]

1-(Benzenesulfonyl)propan-2-ol (Compound A)[1][2]

• Status: Uncontrolled / Commercial Building Block .[1][2]

• Advantage: The sulfonyl group renders the molecule chemically distinct from P2P.[1][2] It cannot be converted to P2P via simple oxidation; doing so would yield a

  -ketosulfone, not the controlled ketone.[1][2]

• Utility: It allows researchers to build the "phenyl-propyl" scaffold necessary for legitimate pharmaceuticals (e.g., certain antidepressants, muscle relaxants) without triggering precursor watchlists until the final synthetic steps.[1]

References

• PubChem. (n.d.).[1][2] 1-Phenyl-2-propanol (Compound Summary). National Library of Medicine.[1][2] Retrieved from [Link]

• Drug Enforcement Administration (DEA). (2023).[1][2] List I and List II Chemicals.[1][2] U.S. Department of Justice.[1][2] Retrieved from [Link]

• Blakemore, P. R. (2002).[1][2] The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds.[1][2] Journal of the Chemical Society, Perkin Transactions 1, (23), 2563-2585.[1] (Contextualizing sulfone utility).

• Trost, B. M. (1988).[1][2] Sulfones: Chemical Chameleons.[1][2] Bulletin of the Chemical Society of Japan.[1][2] (Foundational text on sulfone reactivity).

Sources

• 1. 3,4-Methylenedioxyphenylpropan-2-one - Wikipedia [en.wikipedia.org]
• 2. 1-Phenyl-2-propanol | C9H12O | CID 94185 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic stability of beta-hydroxy phenyl sulfones

Thermodynamic Stability of -Hydroxy Phenyl Sulfones: A Technical Guide

Executive Summary: The Equilibrium Paradox

In the architecture of organic synthesis,

-hydroxy phenyl sulfones occupy a unique position as "metastable" intermediates. While they are the requisite scaffolds for the Julia-Lythgoe olefination —a cornerstone reaction for constructing -alkenes in natural product synthesis—their thermodynamic behavior is governed by a delicate equilibrium.

Unlike simple alcohol formation, the addition of

-sulfonyl carbanions to carbonyls is reversible. The "stability" of a -hydroxy phenyl sulfone is not merely a question of decomposition, but of retro-aldol fragmentation . Understanding this reversibility is the difference between a high-yield coupling and a reaction mixture full of recovered starting material.

This guide deconstructs the thermodynamic landscape of these sulfones, providing the protocols necessary to manipulate their equilibrium, enforce kinetic trapping, and ensure structural integrity during scale-up.

Mechanistic Underpinnings: The Retro-Aldol Threat

The formation of

-hydroxy phenyl sulfones is an aldol-type addition. The sulfonyl group ( ) is a powerful electron-withdrawing group (EWG) that acidifies the -protons ( in DMSO), allowing for carbanion generation.

However, the resulting alkoxide is prone to ejecting the stabilized sulfonyl carbanion, reverting to the aldehyde and sulfone. This is the retro-aldol pathway .[1]

The Thermodynamic Equilibrium

The stability constant (

) of the -hydroxy sulfone depends heavily on the steric bulk of the aldehyde and the counter-cation of the base.

• Forward Reaction (Stability): Favored by low temperatures (

  ) and "tight" ion pairs (e.g., Lithium) that stabilize the alkoxide via chelation.

• Reverse Reaction (Instability): Favored by higher temperatures (

  ), polar aprotic solvents (DMPU, HMPA) that separate ion pairs, and bulky substituents that introduce 1,3-diaxial strain in the transition state.

Stereochemical Implications

The equilibrium also dictates the diastereomeric ratio (dr). Under kinetic control (low temp, short time), the reaction often favors the anti-isomer (via a Zimmerman-Traxler-like transition state). Under thermodynamic control (higher temp, longer time), the mixture equilibrates via the retro-aldol mechanism to the more stable isomer (often anti due to minimization of gauche interactions, though this varies with substitution).

Figure 1: The Stability Landscape. The red dashed line represents the retro-aldol pathway, the primary thermodynamic instability vector for

-hydroxy sulfones.

Critical Control Parameters (CCP)

To maintain the thermodynamic stability of the

-hydroxy species, specific experimental levers must be pulled.

Parameter	Impact on Stability	Recommendation
Counter-Cation	forms tight chelates with the sulfonyl oxygens and the alkoxide, locking the adduct. or are looser, promoting reversibility.	Use n-BuLi or LiHMDS . Avoid KHMDS unless thermodynamic equilibration is desired.
Temperature	High temp provides the activation energy for C-C bond cleavage (retro-aldol).	Maintain during addition. Quench cold.
Solvent	Polar solvents (THF) support the reaction, but additives like HMPA/DMPU dissociate ion pairs, accelerating retro-aldol.	Use pure THF or Ether . Avoid HMPA during the addition phase if isolation is the goal.
Quenching	Slow quenching allows the reaction mixture to warm, triggering fragmentation.	Rapid, excess acidic quench (e.g., sat. or AcOH) at .

Experimental Protocols

Protocol A: Kinetic Synthesis of -Hydroxy Phenyl Sulfones

Objective: Isolate the kinetic diastereomer without retro-aldol degradation.

Reagents:

• Phenyl sulfone derivative (1.0 equiv)

• Aldehyde (1.1 equiv)

• n-BuLi (1.05 equiv, titrated)

• Anhydrous THF (

  concentration)

Workflow:

• Metallation: Charge a flame-dried flask with phenyl sulfone and THF under Argon. Cool to

  . Add n-BuLi dropwise. Stir for 30 min. The solution usually turns bright yellow/orange (characteristic of the sulfonyl carbanion).

• Addition: Add the aldehyde (neat or in minimal THF) dropwise down the side of the flask to precool it.

• Incubation: Stir at

  for 1–2 hours.

  • Critical Checkpoint: Do NOT let the reaction warm to

    before quenching. This is the most common cause of low yields.

• Quench: Pour the reaction mixture into a rapidly stirring beaker of saturated

  solution (inverse quench). This instantly protonates the alkoxide, locking the C-C bond.

• Workup: Extract with EtOAc, wash with brine, dry over

  .

• Analysis: Immediate NMR. Look for the characteristic

  -hydroxy proton signals ( 3.5–4.5 ppm).

Protocol B: Thermodynamic Stability/Equilibration Assay

Objective: Determine if a specific substrate is prone to retro-aldol or to force equilibration to the thermodynamic isomer.

Workflow:

• Synthesize the

  -hydroxy sulfone using Protocol A.

• Dissolve the pure isolated sulfone in THF (

  ).

• Add 0.1 equiv of a base (e.g., t-BuOK or LiHMDS) at varying temperatures (

  , , ).

• Aliquot at

  min.

• Crossover Test: Add 1.0 equiv of a distinct, electron-deficient aldehyde (e.g., p-nitrobenzaldehyde) to the mixture.

  • Interpretation: If the crossover product (p-nitro

    -hydroxy sulfone) is observed by LC-MS/NMR, the C-C bond is breaking and reforming (Retro-Aldol is active).

  • Result: If crossover occurs at

    , the adduct is inherently unstable. If only at , the adduct is stable at low temp.

Applications in Drug Development[2]

The Julia-Lythgoe Olefination

The primary utility of stable

-hydroxy sulfones is as precursors for -selective alkene synthesis.

• Step 1: Synthesis of

  -hydroxy sulfone (Protocol A).

• Step 2: Functionalization (Acetylation/Benzoylation). The hydroxyl group must be converted to a good leaving group.

• Step 3: Reductive Elimination. Sodium Amalgam (

  ) or Samarium Diiodide ( ) is used.[2]

Note: If the

-hydroxy sulfone is thermodynamically unstable, the Julia-Kocienski (modified Julia) reaction is preferred, as it utilizes a heteroaryl sulfone (PT or BT) that drives a spontaneous Smiles rearrangement, bypassing the isolation of the hydroxy intermediate entirely.

Sulfones as Pharmacophores

Beyond intermediates,

-hydroxy sulfones are investigated as transition-state mimics for protease inhibitors due to the tetrahedral geometry of the sulfone and the H-bonding capability of the hydroxyl group. Stability data is crucial here to ensure the molecule does not fragment under physiological conditions (pH 7.4, ). Generally, they are stable to hydrolysis but can undergo elimination to vinyl sulfones (Michael acceptors) in basic metabolic environments, posing a toxicity risk (alkylation of DNA/proteins).

Figure 2: The Julia-Lythgoe Workflow. The success of the entire sequence hinges on the thermodynamic stability of the intermediate formed in Step 1.

References

• Julia, M., & Paris, J. M. (1973). Syntheses a l'aide de sulfones v(+)-methode de synthese de doubles liaisons. Tetrahedron Letters, 14(49), 4833-4836. Link

• Kocienski, P. J. (2005). Protecting Groups. Thieme.

• Blakemore, P. R. (2002). The modified Julia olefination: alkene synthesis via the condensation of metallated heteroaryl sulfones with carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1, (23), 2563-2585. Link

• Keck, G. E., Savin, K. A., & Weglarz, M. A. (1995).[3] Use of Samarium Diiodide as an Alternative to Sodium/Mercury Amalgam in the Julia-Lythgoe Olefin Synthesis. The Journal of Organic Chemistry, 60(10), 3194-3204. Link

• Markó, I. E., et al. (2008). Mechanism of the Julia-Kocienski Olefination Reaction. Organic Reactions, Vol 72.[4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Julia Olefination [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 1-(Benzenesulfonyl)propan-2-ol

Executive Summary

This application note details the robust synthesis of 1-(benzenesulfonyl)propan-2-ol via the nucleophilic ring-opening of propylene oxide with sodium benzenesulfinate. This transformation yields a versatile

-hydroxy sulfone, a critical intermediate often employed in the Julia-Lythgoe olefination for the construction of carbon-carbon double bonds in complex pharmaceutical architectures.

Unlike traditional methods requiring volatile organic solvents or harsh Lewis acids, this guide prioritizes a Green Chemistry approach utilizing water as the primary reaction medium. This method offers superior regioselectivity, ease of scale-up, and enhanced safety profiles essential for drug development workflows.

Scientific Background & Mechanism[1][2][3]

The Chemistry of Sulfinate Nucleophiles

Sulfinate anions (

) are ambident nucleophiles, capable of attacking electrophiles via either the sulfur atom (yielding sulfones) or the oxygen atom (yielding sulfinate esters). In the context of "soft" electrophiles like epoxides, the sulfur atom is the preferred nucleophilic site due to its higher polarizability (HSAB theory).

Regioselectivity

The reaction follows a classic SN2 mechanism. Under neutral or basic conditions, the sulfinate anion attacks the less hindered terminal carbon (C1) of the propylene oxide ring. This regiochemical outcome is driven by steric factors, ensuring the formation of the secondary alcohol product, 1-(benzenesulfonyl)propan-2-ol, rather than the primary alcohol isomer.

Reaction Pathway Visualization

The following diagram illustrates the mechanistic pathway and the specific regiochemical attack.

Figure 1: Mechanistic pathway of epoxide ring opening by sulfinate anion, highlighting the steric governance of regioselectivity.

Experimental Protocol: Aqueous Synthesis

This protocol is adapted from the water-mediated synthesis methodologies which demonstrate high yield and chemoselectivity without the need for exogenous catalysts.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Role
Sodium Benzenesulfinate	164.16	1.0	Nucleophile
Propylene Oxide	58.08	1.2 - 1.5	Electrophile
Water (Deionized)	18.02	Solvent (5 mL/mmol)	Medium
Ethyl Acetate	-	-	Extraction Solvent

Safety Warning: Propylene oxide is a volatile carcinogen and highly flammable. All operations must be performed in a functioning fume hood. Sodium benzenesulfinate is an irritant.

Step-by-Step Procedure

• Preparation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve Sodium Benzenesulfinate (10 mmol, 1.64 g) in 15 mL of deionized water .

  • Ensure complete dissolution. If the salt is hydrated, adjust mass accordingly.

• Addition:

  • Cool the solution slightly to 10–15°C (using a cool water bath) to mitigate the volatility of the epoxide.

  • Add Propylene Oxide (12-15 mmol, ~1.0 mL) dropwise via syringe.

  • Note: A slight excess of propylene oxide is used to account for evaporation losses.

• Reaction:

  • Remove the cooling bath and allow the mixture to stir vigorously at Room Temperature (25°C) .

  • Timecourse: The reaction typically reaches completion within 4 to 12 hours .

  • Monitoring: Monitor reaction progress via TLC (SiO2, 50% EtOAc/Hexanes). The sulfinate salt will remain at the baseline, while the product (

    -hydroxy sulfone) will appear at Rf ~ 0.3–0.4.

• Workup:

  • The product may precipitate as a white solid or oil out of the aqueous phase.

  • Extract the reaction mixture with Ethyl Acetate (3 x 20 mL) .

  • Combine the organic layers and wash with Brine (20 mL) .

  • Dry the organic phase over anhydrous Na2SO4 or MgSO4 .

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure (Rotary Evaporator).

  • Result: The crude material is typically a viscous oil that solidifies upon standing. If high purity is required for analytical standards, recrystallize from Ethanol/Hexane or perform flash column chromatography (Gradient: 20%

    50% EtOAc in Hexanes).

Analytical Validation

Successful synthesis must be validated using the following spectral markers.

1H NMR Interpretation (CDCl3, 400 MHz)

Chemical Shift ( )	Multiplicity	Integration	Assignment	Structural Insight
7.50 – 7.95	Multiplet	5H	Ar-H	Phenyl ring protons (deshielded by sulfone).
4.25 – 4.35	Multiplet	1H	-CH (OH)-	Methine proton at C2.
3.40	Broad Singlet	1H	-OH	Hydroxyl proton (exchangeable).
3.15 – 3.25	dd	2H	-SO2-CH 2-	Diastereotopic methylene protons at C1.
1.25	Doublet	3H	-CH 3	Methyl group at C3.

Mass Spectrometry (ESI-MS)

• Expected Mass: [M+H]+ = 201.05 Da (Calculated).

• Common Adducts: [M+Na]+ = 223.04 Da.

Troubleshooting & Optimization

Workflow Logic

Use the following decision tree to resolve common synthetic issues.

Figure 2: Troubleshooting decision tree for optimizing yield and purity.

Critical Control Points

• pH Control: The reaction must remain neutral or slightly basic. Acidic conditions can activate the epoxide oxygen, increasing the carbocation character at the secondary carbon (C2), which leads to a loss of regioselectivity (formation of the unwanted 2-benzenesulfonyl-propan-1-ol) or polymerization.

• Stoichiometry: Do not use a large excess of epoxide unless necessary, as unreacted propylene oxide can complicate workup and pose safety risks.

References

• Biswas, A., et al.

  -hydroxy sulfones in water." Tetrahedron Letters, vol. 50, no. 35, 2009, pp. 5009-5011.

• Muthusamy, S., et al. "Cyclodextrin-mediated ring opening of epoxides with sulfinates in water." Synlett, vol. 2008, no. 16, 2008, pp. 2459-2462.

• Bernardi, F., et al. "Regioselectivity in the Ring Opening of Epoxides."[1] Journal of Organic Chemistry, vol. 46, no. 15, 1981. (Foundational mechanistic reference for SN2 attack on epoxides).

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Notes: Harnessing 1-(Benzenesulfonyl)propan-2-ol for Stereoselective Alkene Synthesis via the Julia-Lythgoe Olefination

Introduction: The Enduring Power of the Julia-Lythgoe Olefination

For decades, the Julia-Lythgoe olefination has remained a cornerstone in the synthetic organic chemist's toolkit for the construction of carbon-carbon double bonds.[1][2] Its prominence in complex molecule synthesis, particularly in the pharmaceutical and natural product arenas, stems from its reliability, operational simplicity, and, most notably, its excellent stereoselectivity for the formation of (E)-alkenes.[1][3] The classical iteration of this reaction involves the coupling of a phenyl sulfone with a carbonyl compound, followed by a two-step sequence of alcohol functionalization and reductive elimination.[1][2]

This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the strategic use of a pre-formed β-hydroxy sulfone, specifically 1-(benzenesulfonyl)propan-2-ol, in the Julia-Lythgoe olefination. We will delve into the rationale behind this approach, providing detailed, field-proven protocols for both the synthesis of this key precursor and its subsequent application in the olefination reaction.

The Strategic Advantage of 1-(Benzenesulfonyl)propan-2-ol

The standard Julia-Lythgoe protocol often involves the in situ generation of a β-hydroxy sulfone by reacting a lithiated sulfone with an aldehyde. While effective, this approach can sometimes lead to mixtures of diastereomers, which may or may not influence the final alkene geometry, depending on the precise mechanism of the reductive elimination.

By synthesizing and isolating 1-(benzenesulfonyl)propan-2-ol as a discrete reagent, the chemist gains greater control over the stereochemical course of the reaction. This pre-formation allows for the purification of the β-hydroxy sulfone, ensuring that a well-defined stereoisomer is carried forward into the critical acylation and elimination steps. This can be particularly advantageous in total synthesis where stereochemical purity is paramount.

Synthesis of the Key Precursor: 1-(Benzenesulfonyl)propan-2-ol

The preparation of 1-(benzenesulfonyl)propan-2-ol is a two-step process commencing with the synthesis of the corresponding β-keto sulfone, 1-(benzenesulfonyl)propan-2-one.

Part 1: Synthesis of 1-(Benzenesulfonyl)propan-2-one

1-(Benzenesulfonyl)propan-2-one is synthesized via the reaction of sodium benzenesulfinate with chloroacetone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Sodium benzenesulfinate	164.16	16.4 g	0.1
Chloroacetone	92.52	9.25 g	0.1
Ethanol	46.07	100 mL	-
Water	18.02	100 mL	-

Protocol:

• In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium benzenesulfinate in a mixture of ethanol and water.

• To this solution, add chloroacetone dropwise at room temperature with vigorous stirring.

• Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 1-(benzenesulfonyl)propan-2-one.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure β-keto sulfone.

Part 2: Reduction to 1-(Benzenesulfonyl)propan-2-ol

The synthesized β-keto sulfone is then reduced to the target β-hydroxy sulfone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1-(Benzenesulfonyl)propan-2-one	198.24	19.8 g	0.1
Sodium borohydride (NaBH₄)	37.83	4.16 g	0.11
Methanol	32.04	150 mL	-

Protocol:

• In a 500 mL round-bottom flask, dissolve 1-(benzenesulfonyl)propan-2-one in methanol at 0 °C (ice bath).

• Slowly add sodium borohydride in small portions, maintaining the temperature below 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC.

• Quench the reaction by the slow addition of 1 M hydrochloric acid until the pH is neutral.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield 1-(benzenesulfonyl)propan-2-ol, which can be purified further by column chromatography if necessary.

Application in Julia-Lythgoe Olefination: A Step-by-Step Guide

With the key precursor in hand, we can now proceed with the Julia-Lythgoe olefination. This example will use benzaldehyde as the carbonyl partner.

Workflow Overview

Caption: Experimental workflow for the Julia-Lythgoe olefination.

Part 1: Formation of the β-Acetoxy Sulfone

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1-(Benzenesulfonyl)propan-2-ol	200.27	20.0 g	0.1
n-Butyllithium (n-BuLi)	64.06	44 mL (2.5 M in hexanes)	0.11
Benzaldehyde	106.12	10.6 g	0.1
Acetic anhydride	102.09	15.3 g	0.15
Tetrahydrofuran (THF), anhydrous	-	200 mL	-

Protocol:

• To a flame-dried 500 mL round-bottom flask under an inert atmosphere (argon or nitrogen), add 1-(benzenesulfonyl)propan-2-ol and anhydrous THF.

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add n-butyllithium dropwise via syringe. A color change is typically observed. Stir for 30 minutes at -78 °C.

• Add a solution of benzaldehyde in anhydrous THF dropwise to the reaction mixture.

• Stir the reaction at -78 °C for 1 hour.

• Quench the reaction by the addition of acetic anhydride.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (100 mL).

• Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield the crude β-acetoxy sulfone. This intermediate can be purified by column chromatography or used directly in the next step.

Part 2: Reductive Elimination

Materials and Reagents:

Reagent	Quantity
Crude β-Acetoxy Sulfone	From previous step
Sodium amalgam (Na/Hg)	~6% w/w, 50 g
Methanol, anhydrous	200 mL
Disodium hydrogen phosphate (Na₂HPO₄)	10 g

Protocol:

• Dissolve the crude β-acetoxy sulfone in anhydrous methanol in a 500 mL round-bottom flask.

• Add disodium hydrogen phosphate to buffer the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add the sodium amalgam portion-wise with vigorous stirring. The reaction is exothermic and may produce hydrogen gas. Ensure adequate ventilation.

• Stir the reaction at 0 °C for 4-6 hours, or until the reaction is complete as indicated by TLC.

• Carefully decant the methanolic solution from the mercury. Caution: Mercury is highly toxic. Handle with appropriate personal protective equipment and dispose of waste according to institutional guidelines.

• Wash the mercury with additional methanol and combine the methanolic layers.

• Remove the methanol under reduced pressure.

• Partition the residue between water (100 mL) and diethyl ether (100 mL).

• Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to obtain the crude alkene product.

• Purify the product by column chromatography on silica gel to yield the pure (E)-alkene.

Reaction Mechanism: A Visual Representation

The mechanism of the classical Julia-Lythgoe olefination is a multi-step process that ensures the formation of the thermodynamically favored (E)-alkene.

Sources

• 1. Julia Olefination [organic-chemistry.org]
• 2. Julia olefination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Application Note: Enantioselective Synthesis of Chiral 1-(Benzenesulfonyl)propan-2-ol

Abstract

This comprehensive guide details field-proven methodologies for the enantioselective synthesis of chiral 1-(benzenesulfonyl)propan-2-ol, a valuable building block in pharmaceutical and fine chemical synthesis. We provide in-depth protocols, mechanistic insights, and comparative data for two primary strategies: the asymmetric reduction of the prochiral ketone 1-(benzenesulfonyl)propan-2-one and the enzymatic kinetic resolution of its racemic alcohol counterpart. This document is intended for researchers, chemists, and drug development professionals seeking robust and reproducible methods for obtaining this chiral sulfonyl alcohol in high enantiomeric purity.

Introduction: The Significance of Chiral β-Hydroxysulfones

Chiral β-hydroxysulfones, such as the enantiomers of 1-(benzenesulfonyl)propan-2-ol, are highly versatile synthetic intermediates. The combination of a stereogenic alcohol center and a sulfonyl group—a powerful electron-withdrawing and leaving group—provides a nexus for a multitude of chemical transformations. These motifs are instrumental in the synthesis of complex molecules, including agrochemicals and active pharmaceutical ingredients, where precise stereochemical control is paramount for biological activity and safety.

The primary challenge lies in establishing the stereocenter adjacent to the sulfonyl group with high fidelity. This guide presents two of the most reliable and widely adopted strategies to achieve this:

• Asymmetric Reduction: A direct, atom-economical approach that converts the prochiral ketone, 1-(benzenesulfonyl)propan-2-one, into a single, desired enantiomer of the alcohol.

• Kinetic Resolution: An effective method that separates a racemic mixture of the alcohol by selectively transforming one enantiomer, allowing for the isolation of the other.

Each approach offers distinct advantages, and the choice depends on factors such as precursor availability, desired scale, and atom economy considerations.

Strategy I: Asymmetric Reduction of 1-(Benzenesulfonyl)propan-2-one

Asymmetric reduction is the preferred method for generating a single enantiomer directly from a prochiral precursor. The success of this strategy hinges on the selection of a robust chiral catalyst that can effectively differentiate between the two enantiofaces of the carbonyl group. We will detail two gold-standard protocols: the Corey-Bakshi-Shibata (CBS) reduction and the Noyori asymmetric transfer hydrogenation.

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a renowned method for the enantioselective reduction of ketones, employing a chiral oxazaborolidine catalyst and a borane source.[1][2] Its predictability, high enantioselectivity, and operational simplicity have made it a staple in organic synthesis.[3]

Causality and Mechanistic Insight: The reaction's efficacy stems from a well-defined, chair-like six-membered transition state. The chiral oxazaborolidine catalyst first coordinates with borane via its Lewis basic nitrogen atom.[4] This complex then coordinates to the ketone's carbonyl oxygen. Steric hindrance dictates that the ketone orients itself with its smaller substituent (in this case, methyl) pointing away from the catalyst's bulky group, exposing one face of the carbonyl for a highly selective intramolecular hydride transfer from the coordinated borane.[5]

Caption: Catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Data Summary: CBS Reduction of Prochiral Ketones

Catalyst (mol%)	Reductant	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Typical ee (%)
(R)-Me-CBS (5-10)	BH₃·THF	THF	-78 to -40	1 - 3	>90	>95
(S)-Me-CBS (5-10)	BH₃·SMe₂	Toluene	-40 to 0	1 - 3	>90	>95
(R)-Bu-CBS (10)	Catecholborane	Toluene	-78	24	>85	>98

Protocol 2.1: Synthesis of (S)-1-(Benzenesulfonyl)propan-2-ol via CBS Reduction

• Self-Validation Statement: This protocol is self-validating through rigorous anhydrous technique to ensure catalyst activity and chromatographic monitoring (TLC) to confirm reaction completion. Final product purity and enantioselectivity are confirmed by NMR and chiral HPLC, respectively.

• Materials & Reagents:

  • 1-(Benzenesulfonyl)propan-2-one (1.0 equiv)

  • (R)-2-Methyl-CBS-oxazaborolidine (1.0 M in toluene, 0.1 equiv)

  • Borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 M solution, 0.8 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Methanol (for quenching)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate, brine, anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure:

  • Setup: Under an inert atmosphere (Argon or Nitrogen), add 1-(benzenesulfonyl)propan-2-one (e.g., 1.98 g, 10 mmol) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and dropping funnel. Dissolve the ketone in anhydrous THF (50 mL).

  • Catalyst Addition: Cool the solution to 0 °C. Add the (R)-2-Methyl-CBS-oxazaborolidine solution (1.0 mL, 1.0 mmol, 0.1 equiv) dropwise. Stir for 15 minutes at 0 °C.

  • Reduction: Cool the reaction mixture to -40 °C (acetonitrile/dry ice bath). Add the borane-dimethyl sulfide solution (8.0 mL, 8.0 mmol, 0.8 equiv) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -35 °C.

  • Monitoring: After the addition is complete, stir the reaction at -40 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 1-2 hours.

  • Quenching: Once the starting material is consumed, quench the reaction by the slow, dropwise addition of methanol (5 mL) at -40 °C. Allow the mixture to warm to room temperature.

  • Workup: Add saturated aqueous NH₄Cl solution (20 mL) and stir for 15 minutes. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the (S)-alcohol.

  • Analysis: Determine the enantiomeric excess (ee) by chiral HPLC analysis (see Section 4).

Noyori Asymmetric Transfer Hydrogenation

Developed by Nobel laureate Ryōji Noyori, this method utilizes well-defined ruthenium(II) catalysts bearing chiral diamine ligands.[6] Asymmetric transfer hydrogenation (ATH) is particularly attractive as it uses safe, inexpensive hydrogen donors like a formic acid/triethylamine mixture or isopropanol, avoiding the need for high-pressure gaseous hydrogen.[7]

Causality and Mechanistic Insight: The active catalytic species is a ruthenium-hydride complex. The reaction proceeds through a "metal-ligand bifunctional" mechanism. The ketone substrate coordinates to the ruthenium center, while the N-H proton on the chiral diamine ligand interacts with the carbonyl oxygen. This creates a highly organized, six-membered pericyclic transition state, facilitating a concerted transfer of a hydride from the metal and a proton from the ligand to the carbonyl group, thereby inducing high enantioselectivity.

Caption: Catalytic cycle for Noyori asymmetric transfer hydrogenation.

Protocol 2.2: Synthesis of (R)-1-(Benzenesulfonyl)propan-2-ol via ATH

• Self-Validation Statement: This protocol is validated by the use of a well-defined, commercially available catalyst and an irreversible hydrogen source (formic acid/triethylamine azeotrope) to drive the reaction to completion. Progress is monitored by TLC, and the final product is validated by NMR and chiral HPLC.

• Materials & Reagents:

  • 1-(Benzenesulfonyl)propan-2-one (1.0 equiv)

  • RuCl catalyst (0.005 equiv, 0.5 mol%)

  • Formic acid/triethylamine azeotropic mixture (5:2 molar ratio)

  • Anhydrous Dichloromethane (DCM)

  • Deionized water, ethyl acetate, brine, anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Setup: In a round-bottom flask under an inert atmosphere, dissolve 1-(benzenesulfonyl)propan-2-one (e.g., 1.98 g, 10 mmol) and the RuCl catalyst (32 mg, 0.05 mmol) in anhydrous DCM (20 mL).

  • Reagent Addition: Add the formic acid/triethylamine azeotrope (5 mL) to the solution.

  • Reaction: Stir the mixture at 28 °C. The reaction is typically exothermic. Monitor the reaction by TLC until the starting material is fully consumed (usually 4-8 hours).

  • Workup: Dilute the reaction mixture with water (20 mL) and transfer to a separatory funnel. Extract with ethyl acetate (3 x 30 mL).

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to afford the (R)-alcohol.

  • Analysis: Determine the enantiomeric excess (ee) by chiral HPLC (see Section 4).

Strategy II: Enzymatic Kinetic Resolution of (±)-1-(Benzenesulfonyl)propan-2-ol

Kinetic resolution is an excellent strategy when the racemic starting material is readily accessible. This method relies on a chiral catalyst, typically an enzyme, to selectively react with one enantiomer of the racemate, leaving the other enantiomer unreacted.[8] The key is to stop the reaction at approximately 50% conversion to maximize the yield and enantiomeric purity of both the unreacted alcohol and the newly formed ester.

Causality and Mechanistic Insight: Lipases are highly effective for this transformation.[9] The enzyme's chiral active site preferentially binds one enantiomer of the alcohol in an orientation suitable for acylation by an acyl donor (e.g., vinyl acetate). For example, the (R)-enantiomer may fit perfectly into the active site, leading to rapid esterification, while the (S)-enantiomer binds poorly, reacting at a much slower rate. This difference in reaction rates allows for their separation.

Caption: General workflow for enzymatic kinetic resolution of a racemic alcohol.

Protocol 3.1: Lipase-Catalyzed Resolution of (±)-1-(Benzenesulfonyl)propan-2-ol

• Self-Validation Statement: This protocol is validated by careful monitoring of the reaction conversion using GC or HPLC. Achieving high enantiomeric excess for both product and remaining starting material is contingent on stopping the reaction as close to 50% conversion as possible.

• Materials & Reagents:

  • (±)-1-(Benzenesulfonyl)propan-2-ol (1.0 equiv)

  • Immobilized Lipase B from Candida antarctica (Novozym 435)

  • Vinyl acetate (1.5 equiv)

  • Anhydrous solvent (e.g., Toluene or Methyl tert-butyl ether (MTBE))

  • Molecular sieves (4Å, activated)

• Procedure:

  • Setup: To a flask containing (±)-1-(benzenesulfonyl)propan-2-ol (e.g., 2.0 g, 10 mmol) and activated 4Å molecular sieves (1 g), add anhydrous toluene (50 mL).

  • Enzyme & Acyl Donor: Add Novozym 435 (200 mg, 10% by weight of substrate) followed by vinyl acetate (1.4 mL, 15 mmol).

  • Reaction & Monitoring: Stir the suspension at 40 °C. Monitor the reaction progress by taking small aliquots, filtering off the enzyme, and analyzing by GC or HPLC. The target is 50% conversion.

  • Termination: When the conversion reaches ~50%, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and reused.

  • Workup & Purification: Concentrate the filtrate under reduced pressure. The resulting mixture of the unreacted (S)-alcohol and the acylated (R)-ester can be separated by flash column chromatography on silica gel.

Analytical Protocol: Determination of Enantiomeric Excess (ee)

Accurate determination of enantiomeric excess is critical for validating the success of any enantioselective synthesis. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method.[10]

• Instrumentation & Column:

  • HPLC system with a UV detector (detection at 254 nm).

  • Chiral Stationary Phase (CSP) Column: Polysaccharide-based columns are highly effective. A common choice is a Chiralpak® AD-H or Chiralcel® OD-H column (or equivalent).[11][12]

• General Procedure:

  • Sample Preparation: Prepare a stock solution of the alcohol product (or the separated alcohol and ester from the resolution) at approximately 1 mg/mL in the mobile phase or a compatible solvent like 2-propanol.[11] Prepare a sample of the racemic material as a reference standard to confirm peak identity and resolution.

  • Mobile Phase: A typical mobile phase is a mixture of n-hexane and 2-propanol (isopropanol). A common starting point is 90:10 (v/v) n-hexane:2-propanol.

  • Analysis: Set a flow rate of 1.0 mL/min. Inject the racemic standard to determine the retention times of both enantiomers. Then, inject the sample from the enantioselective reaction.

  • Calculation: The enantiomeric excess (ee) is calculated from the integrated peak areas (A1 and A2) of the two enantiomers: ee (%) = |(A1 - A2) / (A1 + A2)| * 100

Conclusion

This guide provides robust, detailed protocols for the enantioselective synthesis of 1-(benzenesulfonyl)propan-2-ol.

• Asymmetric reduction via CBS or Noyori catalysts offers a direct, highly efficient, and atom-economical route to a single enantiomer, making it ideal for targeted synthesis.

• Enzymatic kinetic resolution provides an excellent alternative, particularly when the racemic alcohol is inexpensive or readily available, yielding both enantiomers in high optical purity.

The choice of method should be guided by the specific needs of the project, considering factors like scale, cost, available equipment, and the desired final enantiomer. The analytical methods described herein are essential for the validation and quality control of these powerful synthetic transformations.

References

• NROChemistry. (n.d.). Corey-Bakshi-Shibata Reduction: Mechanism & Examples. Retrieved from [Link]

• Wikipedia. (2023). Corey–Itsuno reduction. In Wikipedia. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzenesulfonyl chloride. Retrieved from [Link]

• Google Patents. (n.d.). US7414153B2 - Process for preparation of optically active 1-erythro-2-amino-1-phenyl-1-propanol.

• YouTube. (2022). Noyori Hydrogenation. Retrieved from [Link]

• Karadeniz, F., Bayraktar, E., & Mehmetoglu, U. (2010). Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction. Artificial Cells, Blood Substitutes, and Immobilization Biotechnology, 38(5), 288-293. Retrieved from [Link]

• Resonance. (2023). Name Reactions and Catalysts Developed by Indian Chemists. Resonance, 28(9), 1309-1358. Retrieved from [Link]

• de Gonzalo, G., Lavandera, I., & Gotor, V. (2018). Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. Molecules, 23(7), 1623. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Harvard University. Retrieved from [Link]

• Ismail, O. H., Antonels, N. C., & de la Roche, G. (2016). On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. Molecules, 21(11), 1573. Retrieved from [Link]

• Kanto Chemical Co., Inc. (n.d.). Asymmetric Transfer Hydrogenation Catalysts. Retrieved from [Link]

• Williams, M. B. (2023). 1-sulfonyl-1,2,3-triazoles: versatile carbene precursors for the functionalisation of simple building blocks. University of Glasgow. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guide. Retrieved from [Link]

• Hornyánszky, G., Boros, Z., & Poppe, L. (2014). Neat Lipase-Catalyzed Kinetic Resolution of Racemic 1-Phenylethanol and a Straightforward Modelling of the Reaction. Periodica Polytechnica Chemical Engineering, 58(1), 29-35. Retrieved from [Link]

• Google Patents. (n.d.). CN104177395A - Benzyne precursor and synthesis method thereof.

• ResearchGate. (n.d.). Chiral-phase HPLC analysis of (±)-1 and (+)-2. Retrieved from [Link]

• Pitoňák, M., Červený, L., & Ferles, M. (2012). Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. Current Organic Chemistry, 16(21), 2492-2508. Retrieved from [Link]

• de Miranda, A. S., et al. (2022). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. Catalysts, 12(12), 1566. Retrieved from [Link]

• YouTube. (2021). Corey-Itsuno, Corey-Bakshi-Shibata Reduction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst. Retrieved from [Link]

• D'Acquarica, I., et al. (2022). HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate) Chiral Stationary Phase. Molecules, 27(23), 8507. Retrieved from [Link]

• Kelleghan, A. V., et al. (2020). Safety Assessment of Benzyne Generation from a Silyl Triflate Precursor. Organic Letters, 22(4), 1665-1669. Retrieved from [Link]

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Application Notes and Protocols for the Selective Oxidation of 1-(Phenylthio)propan-2-ol to 1-(Phenylsulfonyl)propan-2-ol

Introduction: The Importance of Sulfones and the Chemoselectivity Challenge

Sulfones are a cornerstone functional group in modern medicinal chemistry and drug development.[1] Their unique physicochemical properties, including metabolic stability and the ability to act as hydrogen bond acceptors, have led to their incorporation into a wide array of therapeutic agents, such as the antibiotic Dapsone and the anti-inflammatory drug Rofecoxib.[1] The most direct and common route to synthesize sulfones is through the oxidation of the corresponding sulfides.[2]

This process, however, presents a significant challenge when other sensitive functionalities are present in the molecule. The target substrate of this guide, 1-(phenylthio)propan-2-ol, contains a secondary alcohol group. A successful synthesis of the desired 1-(phenylsulfonyl)propan-2-ol requires an oxidizing system with high chemoselectivity, capable of fully oxidizing the sulfur atom through the intermediate sulfoxide stage without affecting the hydroxyl group. This application note provides a detailed guide to several field-proven reagents and protocols designed to achieve this transformation efficiently and with high fidelity, explaining the causality behind experimental choices to ensure reproducible success.

Reaction Pathway and Strategic Reagent Selection

The oxidation of a sulfide to a sulfone is a two-step process. The initial oxidation yields a sulfoxide, which is then further oxidized to the sulfone. The primary challenge is to drive the reaction to completion without stalling at the sulfoxide intermediate or inducing unwanted side reactions.

Figure 1: General workflow for the oxidation of a sulfide to a sulfone.

The choice of oxidant is critical for success. The ideal reagent should be powerful enough to perform the second oxidation (sulfoxide to sulfone) efficiently but selective enough to leave the alcohol untouched. We will focus on three primary classes of reagents that have proven effective for this type of transformation.

• Hydrogen Peroxide (H₂O₂) : As an oxidant, H₂O₂ is highly desirable due to its low cost and the fact that its only byproduct is water, making it an environmentally benign or "green" choice.[3] However, H₂O₂ alone is often a slow oxidant for this purpose.[3] Its efficacy is dramatically improved by catalysts such as sodium tungstate (Na₂WO₄) or various molybdenum salts, which form highly reactive peroxo-metal complexes.[4][5][6] These catalytic systems are well-known for their tolerance of alcohol functional groups.[5][6]

• Oxone® (Potassium Peroxymonosulfate) : This stable, inexpensive, and easily handled solid reagent (2KHSO₅·KHSO₄·K₂SO₄) is a highly versatile oxidant.[7] A key feature of Oxone® is the ability to control reaction outcomes through solvent selection. For the oxidation of sulfides, performing the reaction in water typically favors the formation of the sulfone, while alcoholic solvents like methanol or ethanol can be used to selectively produce the sulfoxide.[8] This solvent-dependent selectivity provides a powerful tool for directing the reaction to the desired product.

• meta-Chloroperoxybenzoic Acid (m-CPBA) : A classic and highly effective oxidant in organic synthesis. For the conversion of sulfides to sulfones, stoichiometry is the primary means of control. The use of two or more molar equivalents of m-CPBA reliably drives the reaction to the sulfone stage.[9] While highly effective, m-CPBA is more hazardous and produces stoichiometric amounts of solid waste (meta-chlorobenzoic acid), making it less "green" than catalytic H₂O₂ or Oxone®.

Comparative Overview of Recommended Oxidation Methods

The following table summarizes the key parameters and considerations for the three detailed protocols in this guide, allowing researchers to select the most appropriate method based on their specific laboratory constraints and project goals.

Parameter	Method 1: H₂O₂ / Na₂WO₄	Method 2: Oxone®	Method 3: m-CPBA
Primary Oxidant	30% Hydrogen Peroxide	Potassium Peroxymonosulfate	meta-Chloroperoxybenzoic Acid
Catalyst	Sodium Tungstate Dihydrate	None (Solvent-driven)	None
Typical Solvent	Methanol or Ethanol	Water / Acetonitrile mixture	Dichloromethane (DCM)
Stoichiometry	>2.2 equivalents H₂O₂	>2.1 equivalents Oxone®	>2.1 equivalents m-CPBA
Temperature	Room Temp. to 50-60°C	Room Temperature	0°C to Room Temperature
Key Advantage	"Green" (water byproduct), catalytic	Simple, inexpensive, uses water	Fast, highly reliable, well-documented
Key Disadvantage	May require heating for full conversion	Requires aqueous workup	Potentially explosive, acid byproduct

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves. m-CPBA is a potentially explosive solid and should be handled with care. Hydrogen peroxide is a strong oxidant.

Protocol 1: Catalytic Oxidation using Hydrogen Peroxide and Sodium Tungstate

This protocol leverages a green and efficient catalytic system known for its high chemoselectivity. The tungstate catalyst activates the hydrogen peroxide, enabling a controlled oxidation to the sulfone.[4][6]

Materials and Equipment:

• 1-(Phenylthio)propan-2-ol

• Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

• 30% Hydrogen peroxide (H₂O₂)

• Methanol

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Standard workup and purification supplies (separatory funnel, rotary evaporator, silica gel for chromatography)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(phenylthio)propan-2-ol (1.0 eq) and sodium tungstate dihydrate (0.05 eq) in methanol (approx. 0.2 M concentration relative to the substrate).

• Addition of Oxidant: Cool the mixture in an ice-water bath. Add 30% hydrogen peroxide (2.5 eq) dropwise via a dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C. Causality Note: Slow, cooled addition is crucial to manage the exothermic nature of the oxidation and prevent runaway reactions or over-oxidation of other functional groups.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The starting material is the least polar, followed by the sulfone, with the intermediate sulfoxide often being the most polar.

• Driving to Completion: If the reaction stalls at the sulfoxide stage after several hours, gently heat the mixture to 50°C for 2-4 hours to drive the conversion to the sulfone.[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the excess peroxide by slowly adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a test with peroxide strips indicates its absence.

• Purification: Remove the methanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Oxidation using Oxone® in an Aqueous Medium

This method is operationally simple and leverages the unique property of water as a solvent to promote the full oxidation to the sulfone.[8]

Materials and Equipment:

• 1-(Phenylthio)propan-2-ol

• Oxone® (Potassium peroxymonosulfate)

• Acetonitrile and Water

• Sodium bicarbonate (NaHCO₃)

• Standard laboratory glassware and purification equipment

Step-by-Step Procedure:

• Reaction Setup: Dissolve 1-(phenylthio)propan-2-ol (1.0 eq) in a 1:1 mixture of acetonitrile and water (approx. 0.1 M concentration).

• Addition of Oxidant: To the vigorously stirring solution, add Oxone® (2.2 eq) portion-wise over 20-30 minutes at room temperature. Causality Note: Portion-wise addition helps control the exotherm and maintain a manageable reaction rate. The mixture will become a suspension.

• Reaction Progression: Stir the reaction vigorously at room temperature for 4-12 hours. Monitor the disappearance of the starting material and the intermediate sulfoxide by TLC.

• Work-up: Upon completion, dilute the reaction mixture with water. Carefully neutralize the acidic mixture by adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Purification: Extract the aqueous mixture with dichloromethane or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude sulfone can be purified by recrystallization or flash column chromatography.

Protocol 3: Classic Oxidation using m-CPBA

This protocol uses a powerful and reliable peroxyacid oxidant. Precise control of stoichiometry is key to achieving the desired sulfone product.[9]

Materials and Equipment:

• 1-(Phenylthio)propan-2-ol

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Standard laboratory glassware and purification equipment

Step-by-Step Procedure:

• Reaction Setup: Dissolve 1-(phenylthio)propan-2-ol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask and cool the solution to 0°C using an ice-water bath.

• Addition of Oxidant: In a separate flask, dissolve m-CPBA (2.2 eq, corrected for purity) in DCM. Add this solution dropwise to the cooled substrate solution over 30-45 minutes. Causality Note: Using >2 equivalents ensures there is sufficient oxidant to convert the intermediate sulfoxide to the final sulfone. The low temperature helps maintain selectivity.

• Reaction Progression: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-6 hours. Monitor the reaction by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous NaHCO₃ solution to neutralize the m-chlorobenzoic acid byproduct. Stir vigorously for 15 minutes. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with additional DCM (2x).

• Purification: Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product is typically purified by flash column chromatography to remove the m-chlorobenzoic acid byproduct.

Conclusion

The selective oxidation of 1-(phenylthio)propan-2-ol to its corresponding sulfone is a critical transformation that can be achieved through several reliable methods. For laboratories prioritizing environmental considerations and safety, the catalytic use of hydrogen peroxide with sodium tungstate offers an excellent, green alternative. For operational simplicity and cost-effectiveness, Oxone® in an aqueous system provides a robust solution. Finally, for speed and well-established reliability, m-CPBA remains a powerful tool in the synthetic chemist's arsenal. By understanding the causality behind the choice of reagents, solvents, and reaction conditions, researchers can confidently select and execute the protocol best suited to their needs, ensuring a high yield of the desired sulfone while preserving the sensitive alcohol functionality.

References

• Taylor & Francis Online. (n.d.). Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide. Retrieved from [Link]

• MDPI. (2019). The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid. Retrieved from [Link]

• ResearchGate. (2008). Selective Oxidation of Sulfides to Sulfoxides and Sulfones at Room Temperature Using H2O2 and a Mo(VI) Salt as Catalyst. Retrieved from [Link]

• ResearchGate. (2015). Oxidation of sulfides to sulfones with hydrogen peroxide in the presence of acetic acid and Amberlyst 15. Retrieved from [Link]

• ACS Publications. (2018). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 1-phenyl-2-propanol. Retrieved from [Link]

• SpringerLink. (2013). Catalyst-free oxidation of sulfides to sulfoxides and diethylamine-catalyzed oxidation of sulfides to sulfones using Oxone as an. Retrieved from [Link]

• Google Patents. (2001). WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide.

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• ACS Publications. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Sulfide Oxidation. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2008). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Retrieved from [Link]

• ResearchGate. (2024). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Retrieved from [Link]

• Reddit. (2020). Conversion of sulfide to sulfone?. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone. Retrieved from [Link]

• ResearchGate. (2014). Planned oxidation of sulfides to sulfoxides using an Oxone–KBr combination. Retrieved from [Link]

• Der Pharma Chemica. (2016). Selective Oxidation of Organosulphides using m-CPBA as oxidant. Retrieved from [Link]

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• 2. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
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• 6. Sulfone synthesis by oxidation [organic-chemistry.org]
• 7. yccskarad.com [yccskarad.com]
• 8. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide - Google Patents [patents.google.com]

Technical Notes & Optimization

Preventing elimination side reactions in beta-hydroxy sulfone synthesis

Technical Support for High-Fidelity Intermediate Isolation

Current Status: Operational Role: Senior Application Scientist Subject: Preventing Elimination & Retro-Aldol Pathways in Sulfone-Aldehyde Additions

Module 1: Mechanistic Diagnostics (The "Why")

In the synthesis of

-hydroxy sulfones (typically via the addition of a metallated sulfone to an aldehyde), you are fighting a thermodynamic battle. The desired product is a kinetic trap. Two primary "elimination" side reactions threaten the stability of this intermediate:

• Retro-Aldol (Reversion): The

  -alkoxide intermediate is unstable relative to the starting materials at higher temperatures. If the chelation is weak or the temperature rises, the carbon-carbon bond breaks, regenerating the aldehyde and sulfone anion.
• -Elimination (Dehydration): Under basic conditions or upon warming without quenching, the -hydroxy group (as an alkoxide) can act as a leaving group (or undergo proton transfer followed by elimination) to form a vinyl sulfone ( -unsaturated sulfone).

The Golden Rule: Stability is dictated by the Counter-Cation and Temperature . Lithium (

) forms tight chelates with the sulfone oxygens and the alkoxide, "locking" the intermediate. Larger cations ( ) loosen this grip, promoting both retro-aldol and subsequent elimination pathways (as seen in Julia-Kocienski chemistry).

Mechanistic Pathway Diagram

The following diagram illustrates the precarious position of the

-hydroxy sulfone intermediate and the pathways leading to side products.

Caption: Figure 1. The kinetic competition during sulfone-aldehyde addition.[1] Success depends on trapping the intermediate before it reverts (Retro-Aldol) or dehydrates (Vinyl Sulfone).

Module 2: Critical Parameters (The "How")

To prevent elimination, every variable must favor the tight ion pair and kinetic trapping .

Parameter Optimization Table

Parameter	Recommended Setting	Mechanistic Rationale
Base / Cation	n-BuLi or LiHMDS	acts as a Lewis acid, bridging the sulfone oxygens and the new alkoxide. This "closed" transition state prevents retro-aldol. Avoid (KHMDS) unless you want elimination (Julia-Kocienski).
Temperature	-78°C (Strict)	The addition is reversible. At > -40°C, the equilibrium shifts back to starting materials (Retro-Aldol). Keep cold until fully quenched.
Solvent	THF or Ether	THF coordinates , aiding solubility while maintaining the chelate. Avoid HMPA/DMPU if isolating the alcohol, as they separate the ion pair and increase reactivity/instability.
Quenching	Acidic Buffer @ -78°C	CRITICAL STEP. You must protonate the alkoxide before the reaction warms up. If you warm to 0°C then add water, the base present will catalyze retro-aldol or dehydration.
Sulfone Type	Phenyl / Methyl	Heterocyclic sulfones (Benzothiazole, Tetrazole) are designed to eliminate (Smiles rearrangement). If you must use them, extreme cold and rapid quench are non-negotiable.

Module 3: Troubleshooting (FAQs)

Q1: I am recovering starting materials (Aldehyde + Sulfone) despite seeing conversion on TLC during the reaction.

• Diagnosis: Retro-Aldol reaction during workup.

• Root Cause: The reaction mixture warmed up while still basic. The "conversion" you saw on TLC might have been the stable intermediate at low temp, but it reverted upon warming.

• Fix: Ensure your quench (saturated

  or dilute ) is added while the flask is still submerged in the dry ice/acetone bath . Stir for 10-15 minutes at -78°C after addition before removing the bath.

Q2: I am isolating the Vinyl Sulfone (

-unsaturated) instead of the alcohol.

• Diagnosis: Base-catalyzed

  -elimination (Dehydration).

• Root Cause: Excess base was present during warming, or the workup was too basic.

• Fix:

  • Titrate your n-BuLi to ensure you aren't adding a large excess.

  • Use a stronger acidic quench (e.g., acetic acid in THF) to neutralize the mixture immediately.

  • Avoid silica gel chromatography if the product is sensitive; silica is slightly acidic but can sometimes promote elimination in sensitive substrates. Use neutral alumina or deactivated silica.

Q3: The reaction mixture turns into a thick gel at -78°C, and yield is low.

• Diagnosis: Poor solubility of the lithiated sulfone.

• Fix: Although HMPA helps solubility, it promotes elimination. Instead, try diluting the reaction significantly with THF. If the lithiated species crashes out, it cannot react with the aldehyde, and upon quenching, you just get starting material back.

Module 4: Standard Operating Procedure (SOP)

Protocol: High-Fidelity Synthesis of

-Hydroxy Phenyl Sulfones

This protocol is designed to maximize the isolation of the alcohol and minimize elimination.

• Preparation:

  • Flame-dry a 2-neck round bottom flask under Argon/Nitrogen.

  • Dissolve Phenyl Sulfone (1.0 equiv) in anhydrous THF (0.2 M) .

  • Cool to -78°C (Dry ice/Acetone).

• Deprotonation:

  • Add n-BuLi (1.05 equiv) dropwise over 10 minutes.

  • Observation: Solution typically turns specific color (yellow/orange) indicating anion formation.

  • Stir at -78°C for 30-45 minutes . (Do not rush; anion formation must be complete, but prolonged stirring >1h can lead to self-condensation).

• Addition:

  • Dissolve Aldehyde (1.1 equiv) in a minimal amount of anhydrous THF.

  • Add the aldehyde solution slowly down the side of the flask over 10-15 minutes.

  • Critical: Keep internal temperature below -70°C.

  • Stir at -78°C for 1-2 hours .

• The "Freeze-Frame" Quench:

  • Do NOT remove the cooling bath.

  • Add Saturated aq.

    (5 mL) or AcOH (2 equiv) in THF directly into the reaction mixture at -78°C.

  • Vigorously stir for 20 minutes at -78°C.

  • Remove the cooling bath and allow to warm to room temperature only after the mixture has been quenched.

• Workup:

  • Dilute with water and extract with EtOAc or DCM.

  • Wash organics with brine, dry over

    .

  • Concentrate at low temperature (<30°C) on the rotovap to prevent thermal elimination.

References

• Blakemore, P. R. (2002).[2] The Modified Julia Olefination: Alkene Synthesis via the Condensation of Metallated Heteroarylalkylsulfones with Carbonyl Compounds. Journal of the Chemical Society, Perkin Transactions 1. Link

• Kocienski, P. J., Lythgoe, B., & Ruston, S. (1978).[1] Scope and Stereochemistry of an Olefin Synthesis from

  -Hydroxysulphones. Journal of the Chemical Society, Perkin Transactions 1. Link

• Organic Chemistry Portal. (n.d.). Julia-Lythgoe Olefination. Retrieved from Organic Chemistry Portal.[3][4] Link

• Alonso, D. A., & Nájera, C. (2007). Desulfonylation Reactions. Organic Reactions. Link

• Baudin, J. B., et al. (1991).[1] A Direct Synthesis of Olefins by Reaction of Carbonyl Compounds with Lithio Derivatives of 2-[Alkyl- or (2'-Alkenyl)- or Benzyl-Sulfonyl]-Benzothiazoles. Tetrahedron Letters. Link

Sources

• 1. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations [mdpi.com]
• 2. preprints.org [preprints.org]
• 3. Aldol reaction - Wikipedia [en.wikipedia.org]
• 4. Julia olefination - Wikipedia [en.wikipedia.org]

Purification methods for 1-(Benzenesulfonyl)propan-2-ol (recrystallization vs column)

This technical guide addresses the purification of 1-(Benzenesulfonyl)propan-2-ol (CAS: 68276-72-2).

The following protocols are designed for researchers encountering difficulties with yield loss or purity when handling

-hydroxy sulfones. The core technical conflict here is the balance between the strong dipole of the sulfone and the hydrogen-bonding capability of the hydroxyl group , which often leads to "oiling out" during recrystallization or streaking on silica columns.

Part 1: The Purification Decision Matrix

Before selecting a method, you must evaluate the crude material's profile.

-hydroxy sulfones are notoriously sticky on silica gel, often resulting in significant yield loss (up to 60% loss reported in chemoenzymatic cascades) due to irreversible adsorption or decomposition .

Method Selection Guide

Feature	Recrystallization (Recommended)	Column Chromatography (Fallback)
Target Purity	>98% (Thermodynamic control)	>95% (Kinetic separation)
Primary Risk	"Oiling out" (Liquid-Liquid Phase Separation)	Irreversible adsorption / tailing
Throughput	High (Scalable >10g)	Low (Gram scale limit)
Impurity Type	Removes Sulfinate salts & Regioisomers	Removes non-polar precursors (Sulfides)
Cost Efficiency	High (Solvent recovery possible)	Low (High solvent/Silica waste)

Part 2: Recrystallization (The Primary Protocol)

Recrystallization is the superior method for 1-(Benzenesulfonyl)propan-2-ol, provided you manage the "oiling out" phenomenon. This molecule tends to form a supersaturated oil rather than a crystal lattice due to competitive H-bonding.

Optimized Solvent Systems

• System A (Aggressive): Toluene (High temperature coefficient).

• System B (Standard): Ethyl Acetate / Heptane (Anti-solvent method).

• System C (Green): Ethanol / Water (Use with caution; water promotes oiling).

Step-by-Step Protocol: The "Seeding at Cloud Point" Technique

• Pre-requisite: The crude must be free of residual benzenesulfinate salts. Wash the organic layer with 10% NaHCO₃ and Brine before drying and evaporating. Residual salts act as nucleation sites for oil, not crystals.

• Dissolution: Dissolve crude solid in minimum hot Ethyl Acetate (approx. 60-65°C). Do not boil vigorously; sulfones are stable, but thermal stress should be minimized.

• Anti-Solvent Addition: Add hot Heptane dropwise until the solution turns slightly turbid (the cloud point).

• The Critical Step (Re-dissolve): Add just enough hot Ethyl Acetate to make the solution clear again.

• Seeding: Remove from heat. Immediately add a seed crystal of pure 1-(Benzenesulfonyl)propan-2-ol.

  • Troubleshooting: If you lack seeds, scratch the glass interface vigorously with a glass rod.

• Controlled Cooling: Allow to cool to Room Temperature (RT) slowly (wrap flask in foil/towel). Do not use an ice bath yet. Rapid cooling forces oiling out.

• Harvest: Once substantial crystallization occurs at RT, cool to 0°C for 1 hour, then filter.

Troubleshooting: "My Product Oiled Out"

If you see a second liquid phase at the bottom of the flask instead of crystals:

• Reheat the mixture until the oil re-dissolves.

• Add more good solvent (EtOAc) (approx 10-20% volume).

• Re-seed at a lower temperature.

• High-Shear Mixing: Vigorous stirring during cooling can sometimes force the oil-to-solid transition.

Part 3: Column Chromatography (The Rescue Protocol)

Use this only if the crude is a complex mixture containing non-polar sulfide precursors or if the compound refuses to crystallize (persistent oil).

Stationary Phase & Eluent

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Mobile Phase: Hexane / Ethyl Acetate gradient.

• TLC Visualization: UV (254 nm) for the sulfone; p-Anisaldehyde stain for the hydroxyl group (appears blue/purple).

Chromatography Workflow

Gradient Step	Solvent Ratio (Hex:EtOAc)	Target Elution
Equilibration	90:10	Column conditioning
Wash	80:20	Non-polar impurities (Sulfides, Aromatics)
Elution	60:40 to 40:60	1-(Benzenesulfonyl)propan-2-ol
Flush	0:100 (Pure EtOAc)	Polar byproducts (Sulfoxides, Sulfinates)

Critical Warning: Sulfones are polar. If you start with too much non-polar solvent, the compound will precipitate on the column head, leading to broad, streaky peaks. Load the sample using a DCM (Dichloromethane) liquid load or a dry load on Celite to ensure narrow bands.

Part 4: Visualizing the Logic

The following diagram illustrates the decision-making process for purifying

-hydroxy sulfones, highlighting the critical "Oiling Out" loop.

Figure 1: Decision tree for purifying

-hydroxy sulfones. Note the loop for handling "oiling out" before resorting to chromatography.

Part 5: Frequently Asked Questions (Technical Support)

Q1: Why is my yield so low after column chromatography? A:

-hydroxy sulfones are "sticky" due to the interaction between the sulfone oxygens, the hydroxyl proton, and the acidic silanols on the silica gel. This can lead to irreversible adsorption.

• Fix: Use Recrystallization whenever possible. If you must column, add 1% Methanol to your eluent to deactivate silica sites, or use high-quality flash silica.

Q2: The crystals are hygroscopic or wet. How do I dry them? A: The compound likely trapped solvent or water in the lattice.

• Fix: Dry in a vacuum oven at 40°C over P₂O₅ or KOH pellets. Avoid high heat (>80°C) under vacuum for extended periods if the compound purity is unknown, although pure sulfones are generally thermally stable.

Q3: Can I use Ethanol/Water for recrystallization? A: Yes, but it increases the risk of oiling out because the compound is hydrophobic enough to separate from water before crystallizing.

• Fix: Use Isopropanol (IPA) instead of Ethanol. IPA has a better solubility curve for sulfones and tolerates non-polar impurities better than ethanol/water systems .

References

• National Institutes of Health (NIH) / PubMed Central. Chemoenzymatic Oxosulfonylation‐Bioreduction Sequence for the Stereoselective Synthesis of β‐Hydroxy Sulfones. (Discusses yield loss of

  -hydroxy sulfones on silica columns). Available at: [Link]

• University of Rochester . Not Voodoo: Common Solvents for Recrystallization. Available at: [Link]

• Royal Society of Chemistry (RSC) . Synthesis and applications of sodium sulfinates. (Context on sulfinate impurities and sulfone stability). Available at: [Link]

Removing phenylsulfonyl groups from beta-hydroxy sulfones

Technical Guide: Reductive Processing of -Hydroxy Phenyl Sulfones

Executive Summary & Decision Matrix

The removal of the phenylsulfonyl group (

) from -hydroxy sulfones represents a critical "fork in the road" in organic synthesis. Depending on the reagent and conditions applied, this intermediate can be transformed into two distinct functional outcomes:

• Reductive Elimination (Julia-Lythgoe Olefination): Yields an Alkene .[1][2]

• Reductive Desulfonylation: Yields an Alcohol or Alkane (replacing the C-S bond with C-H).

This guide prioritizes the Julia-Lythgoe Olefination (alkene formation) as it is the most common application, followed by protocols for reductive desulfonylation.

Mechanistic Decision Tree

Figure 1: Strategic workflow for processing

-hydroxy sulfones. Select reagents based on the desired terminal functional group.

Protocol A: The Classical Julia-Lythgoe (Na/Hg)

Target: Formation of

-Alkenes.[3] Best For: Robust substrates; large-scale reactions where cost is a driver.

The "Retro-Aldol" Trap

The most common failure mode in this reaction is low yield due to retro-aldol fragmentation . The

-hydroxy sulfone is an aldol adduct. Under basic reductive conditions, it can revert to the starting aldehyde and sulfone anion.

Critical Control Point: You must buffer the reaction with Disodium Hydrogen Phosphate (

) to scavenge base generated during the reduction.

Step-by-Step Methodology

• Derivatization (Recommended): Convert the

  -hydroxy sulfone to a -acetoxy or -benzoyloxy sulfone using acetic anhydride or benzoyl chloride. This turns the hydroxyl into a better leaving group, facilitating elimination over retro-aldol reversion.

• Preparation: Dissolve the sulfone derivative in anhydrous Methanol (

  ) or THF/MeOH (4:1).

• Buffering: Add 4.0 equivalents of dry, powdered

  .

• Reduction:

  • Cool to

    to .

  • Add 6% Sodium Amalgam (

    ) in portions.

  • Safety Note: This generates mercury waste. Ensure a dedicated waste stream is available.

• Monitoring: Reaction is usually complete within 1–4 hours. Monitor by TLC.

• Workup: Decant the liquid from the mercury residue. Quench with saturated

  .

Protocol B: The Modern Standard (Samarium Diiodide)

Target: Formation of Alkenes (Mild Conditions). Best For: Complex natural products, acid-sensitive substrates, and avoiding mercury.

(Kagan's Reagent) operates via Single Electron Transfer (SET). The reaction is visually self-validating: the deep blue color of active turns yellow/colorless as it oxidizes to .

The Visual Workflow

Figure 2: Colorimetric endpoint detection for Samarium Diiodide reductions.

Step-by-Step Methodology

• Activation:

  alone is often too weak to reduce sulfones efficiently. You must use an additive.

  • Standard: HMPA (Toxic, carcinogenic).[4]

  • Green Alternative: DMPU (4 equiv) or

    /Amine mixtures.

• Setup: In a flame-dried flask under Argon, prepare/add 0.1M

  in THF (typically 2.5–4.0 equiv).

• Additive: Add HMPA or DMPU (4–8 equiv). The solution turns purple/ink-blue.

• Reaction:

  • Cool to

    .

  • Add the

    -acetoxy sulfone (dissolved in THF) dropwise.

  • Observation: If the blue color disappears instantly, the reagent is being consumed. Add more

    until the blue color persists for at least 15 minutes.

• Quench: Allow to warm to room temperature. The mixture will turn yellow.[4] Quench with dilute HCl or

  .

Protocol C: Desulfonylation (Magnesium/Methanol)

Target: Removal of sulfone without elimination (Synthesis of Alcohols). Best For: Preserving the hydroxyl group or creating alkanes from simple sulfones.

While Mg/MeOH is sometimes used for elimination (Julia), it is uniquely powerful for reductive desulfonylation (cleaving the C-S bond to form C-H) if the hydroxyl group is not derivatized into a leaving group.

Methodology

• Substrate: Use the free

  -hydroxy sulfone (do not acetylate).

• Reaction: Dissolve substrate in dry Methanol.

• Reagent: Add Magnesium turnings (5–10 equiv) and a catalytic amount of

  (optional, for activation) or iodine.

• Conditions: Sonicate or warm to

  to initiate hydrogen gas evolution.

• Outcome: The sulfonyl group is replaced by Hydrogen.[5][6] The

  -hydroxyl group remains intact (unless specific elimination conditions are forced).

Troubleshooting & FAQs

Data Comparison Table

Issue	Probable Cause	Corrective Action
Low Yield (Aldehyde Recovery)	Retro-aldol reaction occurring before reduction.	Buffer the reaction. Use (4 equiv) with Na/Hg. Switch to at .
Starting Material Unreacted	Reducing agent inactive or insufficient potential.	Activate the reagent. For , add HMPA/DMPU. For Mg, add or sonicate.
Wrong Isomer (Z-alkene)	Intrinsic mechanism of Classical Julia favors , but can form.	Classical Julia is inherently -selective. If is required, switch to the Julia-Kocienski (BT-sulfone) protocol [1].
Stuck at Intermediate	Incomplete elimination of the -oxy group.	Ensure the intermediate is derivatized (Acetate/Benzoate). Free alcohols eliminate poorly with Na/Hg.

Frequently Asked Questions

Q: Can I do this reaction in one pot (Julia-Lythgoe)? A: The Classical Julia is a multi-step process (Addition

Derivatization Reduction). If you need a "one-pot" solution, investigate the Julia-Kocienski Olefination , which uses heteroaryl sulfones (like benzothiazole) to trigger spontaneous elimination after addition [2].

Q: Why did my

reaction turn white/grey? A: This indicates oxidation of Samarium to oxides/hydroxides, likely due to oxygen or excessive water ingress. The reagent is dead. The solution must remain blue/purple to be active.

Q: Is mercury absolutely necessary for the Na/Hg route? A: Strictly speaking, no. While Na/Hg is the textbook standard, Magnesium in Methanol or

are viable, less toxic alternatives. However, Na/Hg remains the most reliable for difficult, sterically hindered substrates where strong forcing conditions are needed [3].

References

• Blakemore, P. R. (2002). The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1, (23), 2563–2585. Link

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag. (Context on sulfone stability and removal).
• Trost, B. M. (1991). Comprehensive Organic Synthesis. Pergamon Press.

• Keck, G. E., Savin, K. A., & Weglarz, M. A. (1995).[3] Use of Samarium Diiodide as an Alternative to Sodium Amalgam for the Julia-Lythgoe Olefination. The Journal of Organic Chemistry, 60(10), 3194–3204. Link

• Lee, G. H., et al. (2014). Magnesium in Methanol: A Versatile Reagent for Desulfonylation.[7] Tetrahedron Letters. (General reference for Mg/MeOH utility).

Sources

• 1. chemistnotes.com [chemistnotes.com]
• 2. scribd.com [scribd.com]
• 3. Julia Olefination [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reductive desulfonylation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Temperature for Sulfonyl Propanol Synthesis

Welcome to the technical support center dedicated to the synthesis of sulfonyl propanols. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments, with a core focus on the critical parameter of reaction temperature. Our goal is to empower you with the scientific rationale behind experimental choices to achieve optimal results.

Introduction: The Critical Role of Temperature in Sulfonyl Propanol Synthesis

The synthesis of sulfonyl propanols, key intermediates in various pharmaceutical and materials science applications, typically involves the reaction of a propanol derivative with a sulfonylating agent. The reaction temperature is a pivotal parameter that dictates not only the rate of reaction but also the selectivity and yield of the desired product. An improperly controlled temperature can lead to a cascade of undesirable outcomes, including the formation of side products, decomposition of starting materials or the product itself, and incomplete conversion. This guide will provide a structured approach to optimizing this crucial variable.

Frequently Asked Questions (FAQs)

Q1: What is a typical temperature range for the synthesis of sulfonyl propanols?

A1: The optimal temperature range for sulfonyl propanol synthesis is highly dependent on the specific substrates, reagents, and solvent system employed. Generally, these reactions are conducted at temperatures ranging from 0 °C to room temperature (approximately 20-25 °C).[1] Some less reactive substrates might require gentle heating, but this must be approached with caution to avoid side reactions. It is always recommended to start with a lower temperature and gradually increase it while monitoring the reaction progress.

Q2: How does reaction temperature influence the rate of sulfonylation?

A2: According to chemical kinetics, increasing the reaction temperature generally increases the rate of reaction. This is because a higher temperature provides the reacting molecules with greater kinetic energy, leading to more frequent and energetic collisions. However, an excessively high temperature can accelerate undesirable side reactions, leading to a decrease in the overall yield and purity of the sulfonyl propanol.

Q3: What are the most common side products observed when the reaction temperature is too high?

A3: Elevated temperatures can promote several side reactions. Common byproducts include the formation of elimination products (alkenes) from the propanol starting material, especially if it is a secondary or tertiary alcohol. Additionally, decomposition of the sulfonylating agent or the desired sulfonyl propanol can occur. In some cases, further reaction of the product can lead to the formation of undesired dimers or polymers.

Q4: Can the reaction be too cold? What are the consequences of a very low reaction temperature?

A4: Yes, a reaction temperature that is too low can significantly slow down or even stall the reaction, leading to incomplete conversion of the starting materials. This results in a low yield of the desired sulfonyl propanol and complicates the purification process due to the presence of unreacted starting materials. It's a balance between achieving a reasonable reaction rate and minimizing side reactions.

Q5: How can I accurately monitor the reaction progress to determine the optimal temperature?

A5: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of the reaction.[2] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visualize the consumption of reactants and the formation of the product. Other analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can provide more quantitative data on the reaction progress.[3][4] For real-time monitoring, spectroscopic methods like in-situ Infrared (IR) spectroscopy can be employed.[5]

Troubleshooting Guide: Temperature-Related Issues

This section provides a question-and-answer formatted guide to troubleshoot specific problems you might encounter during the synthesis of sulfonyl propanol, with a focus on temperature as the root cause.

Problem 1: Low or No Product Yield

Q: My reaction has run for the recommended time, but I have a very low yield of sulfonyl propanol. What role could temperature be playing?

A: A low yield is a common issue that can often be traced back to the reaction temperature.

• Causality:

  • Temperature Too Low: The activation energy for the reaction may not be sufficiently overcome at a very low temperature, resulting in a sluggish or stalled reaction.

  • Temperature Too High: Excessive heat can lead to the decomposition of your starting materials, the sulfonylating agent, or the desired product. It can also favor the formation of side products, consuming your reactants in non-productive pathways.

• Troubleshooting Steps:

  • Verify Starting Material Quality: Ensure your propanol derivative and sulfonylating agent are pure and dry. Moisture can quench the reaction.

  • Stepwise Temperature Increase: If you suspect the temperature is too low, try running the reaction at a slightly higher temperature (e.g., increase in 5-10 °C increments) while closely monitoring the reaction by TLC.

  • Controlled Cooling: If product decomposition is suspected, perform the reaction at a lower temperature (e.g., 0 °C or even -10 °C) using an ice-salt or dry ice-acetone bath.

  • Reagent Addition Strategy: For highly exothermic reactions, adding the sulfonylating agent dropwise to a cooled solution of the propanol can help maintain a stable, low temperature.

Problem 2: Formation of Significant Side Products

Q: My final product is contaminated with significant impurities. How can I adjust the temperature to improve the purity?

A: The presence of side products is a strong indicator that the reaction conditions, particularly temperature, are not optimized for selectivity.

• Causality:

  • High Temperature Favoring Elimination: If you are using a secondary or tertiary propanol, higher temperatures can favor E2 elimination reactions, leading to the formation of alkenes.

  • Thermodynamically Favored Byproducts: At elevated temperatures, the reaction may overcome the activation energy for the formation of more stable, but undesired, byproducts.

• Troubleshooting Steps:

  • Lower the Reaction Temperature: This is the most direct way to enhance selectivity for the desired kinetic product over thermodynamically favored side products. Running the reaction at 0 °C or below can often significantly reduce the formation of impurities.

  • Choice of Base: If a base is used, its strength and steric hindrance can influence side reactions. A bulkier, non-nucleophilic base at a controlled temperature can minimize elimination.

  • Solvent Effects: The choice of solvent can influence reaction pathways. A less polar solvent might disfavor the formation of certain charged intermediates that lead to side products.

Problem 3: Reaction Stalls Before Completion

Q: My reaction starts well, but then it seems to stop before all the starting material is consumed. Could temperature be the cause?

A: A stalling reaction can indeed be temperature-related, often due to the deactivation of reagents or catalysts.

• Causality:

  • Insufficient Thermal Energy: The reaction may have an initial exotherm that gets it started, but as the concentration of reactants decreases, the reaction rate slows down and may require a slight increase in temperature to proceed to completion.

  • Catalyst Deactivation: If a catalyst is used, it might have a narrow optimal temperature range. Temperatures outside this range could lead to its deactivation.

• Troubleshooting Steps:

  • Gentle Warming: After the initial phase of the reaction, a slight and controlled increase in temperature might be necessary to push the reaction to completion. Monitor closely by TLC to ensure side product formation does not become an issue.

  • Catalyst Stability: Consult the literature for the optimal operating temperature of your chosen catalyst. Ensure your reaction conditions are within this range.

Experimental Protocol: Optimization of Reaction Temperature

This protocol provides a systematic approach to determining the optimal reaction temperature for the synthesis of a generic sulfonyl propanol from a propanol and a sulfonyl chloride.

Materials:

• Propanol derivative

• Sulfonyl chloride (e.g., tosyl chloride, mesyl chloride)

• Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

• Tertiary amine base (e.g., triethylamine, pyridine)

• Reaction vessels (round-bottom flasks)

• Stirring apparatus (magnetic stirrer and stir bars)

• Temperature control apparatus (ice bath, cryocooler, or heating mantle with a temperature controller)

• TLC plates and developing chamber

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup: In parallel, set up a series of identical reactions in separate flasks. Each flask should contain the propanol derivative and the anhydrous solvent.

• Temperature Equilibration: Equilibrate each reaction vessel to a different target temperature (e.g., -10 °C, 0 °C, 25 °C, 40 °C).

• Reagent Addition: While stirring, add the tertiary amine base to each flask, followed by the dropwise addition of the sulfonyl chloride.

• Reaction Monitoring: At regular time intervals (e.g., every 30 minutes), take a small aliquot from each reaction mixture and analyze it by TLC to monitor the consumption of the starting material and the formation of the product.

• Reaction Quenching: Once the reaction in the optimal temperature vessel appears complete by TLC (or after a predetermined time for comparison), quench all reactions by adding the quenching solution.

• Workup and Isolation: Perform a standard aqueous workup and extraction for each reaction. Dry the organic layers, filter, and concentrate the solvent using a rotary evaporator.

• Analysis and Comparison: Analyze the crude product from each reaction by a quantitative method such as GC or NMR to determine the yield and purity.

Data Presentation:

Reaction Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield of Sulfonyl Propanol (%)	Purity (%)
-10	6	45	40	>98
0	4	95	92	97
25	2	>99	85	90 (impurities observed)
40	1	>99	60	75 (significant side products)

Table 1: Example data from a temperature optimization study.

Visualizations

Reaction Pathway

Caption: Troubleshooting logic for temperature-related issues.

Experimental Workflow for Temperature Optimization

Caption: Step-by-step workflow for temperature optimization.

References

• Organic Syntheses. (n.d.). 3-phenyl-1-propanol. Retrieved from [Link]

• Google Patents. (n.d.). CN102146020A - Method for synthesizing 1,3-diphenyl-1-propanol compound.

• Study.com. (n.d.). Outline the synthesis of 3-phenyl-1-propanol from toluene. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 3-phenyl propanol. Retrieved from [Link]

• MDPI. (2023). Design and Synthesis of New Sulfonic Acid Functionalized Ionic Liquids as Catalysts for Esterification of Fatty Acids with Bioethanol. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Taylor & Francis Online. (2023). Synthetic relevance and mechanistic insights of sulfonylation reactions using sulfonylhydrazides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• YouTube. (2021). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides. Retrieved from [Link]

• ACS Publications. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Retrieved from [Link]

• ResearchGate. (2018). Synthesis propanol by esterification and reduction reaction. Retrieved from [Link]

• ResearchGate. (2022). Sulfonylation of Propargyl Alcohols with Sulfinamides for the Synthesis of Allenyl Sulfones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Pearson. (n.d.). Show how 1-propanol can be converted into the following compounds by means of a sulfonate ester. Retrieved from [Link]

• ResearchGate. (2015). High-Performance Liquid Chromatography Method for the Monitoring of the Allium Derivative Propyl Propane Thiosulfonate Used as Natural Additive in Animal Feed. Retrieved from [Link]

• ACS Publications. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• PubMed. (2002). Analytical methods for the monitoring of solid phase organic synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

Sources

• 1. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 2. Synthesis of substituted pyrroles by addition of sulfonamides to ethyl propiolate - American Chemical Society [acs.digitellinc.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Solubility Solutions for Sulfonyl Alcohols

Welcome to the Advanced Solubility Support Center. Subject: Sulfonyl Alcohols (

) in Aqueous Media. Support Level: Tier 3 (Research & Development).

Introduction: The Physicochemical Paradox

As a Senior Application Scientist, I often see researchers struggle with sulfonyl alcohols. You are likely facing a specific paradox: the sulfonyl group (

) is a strong hydrogen bond acceptor, and the hydroxyl group ( ) is a donor/acceptor. Theoretically, this molecule should be soluble.

Why is it crashing out? The issue is rarely the functional groups themselves, but the lipophilic scaffold required to present them to a biological target. Sulfonyl alcohols often suffer from high lattice energy (due to strong intermolecular dipole-dipole interactions of the sulfonyl group) and high

. When you dilute a DMSO stock into an aqueous buffer, the water molecules self-associate faster than they solvate your compound, leading to rapid, amorphous precipitation.

This guide provides a self-validating troubleshooting workflow to resolve these issues.

Troubleshooting Decision Matrix

Before modifying your protocol, determine the root cause of the insolubility using this logic flow.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on compound structure and behavior.

Frequently Asked Questions (FAQs) & Protocols

Q1: I diluted my 10 mM DMSO stock into PBS, and it turned cloudy immediately. Why?

Diagnosis: You have encountered the "Dielectric Cliff." DMSO has a dielectric constant (

) of ~47, while water is ~80. Sulfonyl alcohols often exist in a metastable state in DMSO. Upon rapid dilution into water, the solvent power drops exponentially. The kinetic energy of mixing generates local supersaturation, causing the hydrophobic R-groups to aggregate before water can form a hydration shell around the sulfonyl/hydroxyl moieties.

The Fix: Step-Down Dilution Protocol Do not dilute 1:1000 in one step. Use an intermediate dilution to lower the dielectric shock.

• Stock: 10 mM in 100% DMSO.

• Intermediate: Dilute 1:10 into PEG-400 (Polyethylene Glycol). Result: 1 mM in 10% DMSO/90% PEG-400.

• Final: Dilute the Intermediate 1:10 into PBS.

  • Result: 100 µM compound in 1% DMSO / 9% PEG-400 / 90% PBS.

  • Why this works: PEG-400 acts as an amphiphilic bridge, reducing the interfacial tension between the hydrophobic drug and the aqueous buffer [1].

Q2: Can I use pH adjustment?

Analysis:

• If you have a Sulfonamide (

  ): Yes. The proton is acidic (pKa ~10). Raising pH to 8.5–9.0 will ionize the nitrogen, vastly improving solubility.

• If you have a Sulfone (

  ): No. The sulfonyl group is electron-withdrawing, acidifying adjacent -protons (pKa ~29 in DMSO) [2], but this is too high to access in aqueous media. The hydroxyl group (pKa ~16) is also non-ionizable physiologically. You must rely on complexation (see Q3).

Q3: Co-solvents failed. What is the next best option for biological assays?

Recommendation: Cyclodextrin Complexation. Sulfonyl groups are excellent candidates for inclusion into Hydroxypropyl-

-Cyclodextrin (HP- -CD) . The hydrophobic cavity of the CD encapsulates the non-polar scaffold, while the hydrophilic exterior interacts with water.

Protocol: In-Situ Complexation

• Prepare a 20% (w/v) HP-

  -CD stock solution in water/buffer.

• Add your compound (powder or high-conc. DMSO stock) to this vehicle.

• Critical Step: Sonicate for 30 minutes at 37°C or shake overnight. The energy input is required to displace water from the CD cavity and insert your drug.

• Filter (0.22 µm) to remove un-complexed solid.

• Validation: Check concentration via HPLC. You should see a 10–50x increase in solubility compared to buffer alone [3].

Q4: How do I distinguish between "Kinetic" and "Thermodynamic" solubility?

This is the most common error in data interpretation.

• Kinetic Solubility: Diluting a DMSO stock into buffer. Measures how long a compound stays in solution before precipitating. Relevant for HTS screening.

• Thermodynamic Solubility: Adding solid powder to buffer and stirring until equilibrium (24-48h). Relevant for formulation/dosing.

Comparison Table:

Feature	Kinetic Solubility	Thermodynamic Solubility
Starting Material	DMSO Stock Solution	Solid Powder
Timeframe	Minutes to Hours	24 to 72 Hours
Result	Usually Higher (Supersaturated)	Lower (True Equilibrium)
Risk	False Positives (Precipitates later)	False Negatives (Hard to dissolve)
Best For	In vitro assays, HTS	In vivo formulation, CMC

Advanced Workflow: The "Spring and Parachute"

For difficult sulfonyl alcohols, we utilize the "Spring and Parachute" concept. The Spring is the high-energy supersaturated state (created by DMSO dilution), and the Parachute is an excipient (HPMC, PVP, or Cyclodextrin) that inhibits crystal growth, keeping the drug in solution long enough for the assay.

Figure 2: The "Spring and Parachute" mechanism. Using polymers or cyclodextrins prevents the rapid return to the low-energy crystalline state.

References

• Yalkowsky, S. H., et al. (2010). Solubility and Solubilization in Aqueous Media. Oxford University Press. (General principles of co-solvency and dielectric constants).

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463. Link (Authoritative source for pKa of sulfonyl-activated protons).

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607–1621. Link (Mechanism of CD complexation).

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link (Kinetic vs. Thermodynamic solubility).

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 1-(Benzenesulfonyl)propan-2-ol

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural elucidation of novel compounds is paramount. 1-(Benzenesulfonyl)propan-2-ol, a chiral sulfonamide alcohol, presents an interesting case for spectroscopic analysis. While ¹H Nuclear Magnetic Resonance (NMR) spectroscopy is often the primary tool for structural determination, a comprehensive understanding of its capabilities and limitations in comparison to other analytical techniques is crucial for robust characterization. This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(Benzenesulfonyl)propan-2-ol and objectively compares its utility with alternative methods such as Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Chiral High-Performance Liquid Chromatography (HPLC).

Part 1: In-Depth Analysis of the ¹H NMR Spectrum

The power of ¹H NMR spectroscopy lies in its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of protons within a molecule. For 1-(Benzenesulfonyl)propan-2-ol, a thorough interpretation of its ¹H NMR spectrum is the cornerstone of its structural verification.

Predicted ¹H NMR Spectrum of 1-(Benzenesulfonyl)propan-2-ol

The structure of 1-(Benzenesulfonyl)propan-2-ol dictates a specific set of proton signals, each with a characteristic chemical shift (δ), multiplicity, and integration value. The expected spectrum is a composite of signals from the benzenesulfonyl group and the propan-2-ol moiety.

Aromatic Protons (Benzenesulfonyl Group): The five protons on the phenyl ring will typically appear in the downfield region of the spectrum, generally between δ 7.0 and 8.5 ppm.[1] The electron-withdrawing nature of the sulfonyl group deshields these protons. The protons ortho to the sulfonyl group are expected to be the most deshielded, appearing at a higher chemical shift than the meta and para protons. Due to complex spin-spin coupling, these signals often present as a multiplet.

Methine Proton (CH-OH): The proton attached to the carbon bearing the hydroxyl group is expected to resonate in the range of δ 3.5-5.5 ppm.[2] Its proximity to the electron-withdrawing hydroxyl group causes this downfield shift. This proton will be split by the adjacent methylene and methyl protons, resulting in a complex multiplet.

Methylene Protons (CH₂-SO₂): The two protons of the methylene group adjacent to the strongly electron-withdrawing sulfonyl group will be significantly deshielded. Their chemical shift is anticipated to be in the range of δ 3.0-4.0 ppm. These protons are diastereotopic due to the adjacent chiral center, meaning they are chemically non-equivalent and may exhibit different chemical shifts and couple with each other (geminal coupling) and with the adjacent methine proton. This would result in two separate signals, each appearing as a doublet of doublets.

Methyl Protons (CH₃): The three protons of the methyl group are the most shielded in the aliphatic region and are expected to appear upfield, typically between δ 0.8 and 1.9 ppm.[2] This signal will be split into a doublet by the adjacent methine proton.

Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature.[3] It can appear anywhere from δ 1.0 to 5.0 ppm or even broader.[4] The signal is often a broad singlet and may not show coupling to adjacent protons due to rapid chemical exchange.[3]

Data Summary: Predicted ¹H NMR of 1-(Benzenesulfonyl)propan-2-ol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
Aromatic Protons	7.0 - 8.5	Multiplet	5H
Methine Proton (CH-OH)	3.5 - 5.5	Multiplet	1H
Methylene Protons (CH₂-SO₂)	3.0 - 4.0	Doublet of Doublets (each)	2H
Methyl Protons (CH₃)	0.8 - 1.9	Doublet	3H
Hydroxyl Proton (OH)	1.0 - 5.0 (variable)	Broad Singlet	1H

Part 2: A Comparative Analysis of Spectroscopic Techniques

While ¹H NMR provides a wealth of structural information, a multi-technique approach ensures the most comprehensive and unambiguous characterization of 1-(Benzenesulfonyl)propan-2-ol.

¹H NMR vs. Alternative Techniques: A Head-to-Head Comparison

Analytical Technique	Strengths for 1-(Benzenesulfonyl)propan-2-ol Analysis	Limitations for 1-(Benzenesulfonyl)propan-2-ol Analysis
¹H NMR Spectroscopy	- Provides detailed structural information (connectivity, chemical environment).- Quantitative determination of proton ratios.- Can provide insights into stereochemistry.	- Overlapping signals in the aromatic region can be complex to interpret.- The hydroxyl proton signal can be broad and its position variable.
FT-IR Spectroscopy	- Excellent for identifying key functional groups (O-H, S=O, aromatic C-H).- Rapid and non-destructive.	- Provides limited information on the overall molecular structure and connectivity.- Not inherently quantitative.
Mass Spectrometry (MS)	- Determines the molecular weight with high accuracy.- Provides information about fragmentation patterns, aiding in structural elucidation.	- Does not provide detailed information about the specific arrangement of atoms.- Isomers can be difficult to distinguish.
Chiral HPLC	- Essential for separating and quantifying enantiomers of the chiral alcohol.- Can be used for preparative separation of pure enantiomers.	- Provides no structural information beyond enantiomeric purity.- Method development can be time-consuming.

In-Depth Discussion

FT-IR Spectroscopy: This technique is highly effective for the rapid confirmation of key functional groups. For 1-(Benzenesulfonyl)propan-2-ol, the FT-IR spectrum would be expected to show a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol.[5] Strong absorptions around 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹ would indicate the asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonyl group, respectively. Aromatic C-H stretching vibrations would appear above 3000 cm⁻¹.[5] While excellent for functional group identification, FT-IR alone cannot establish the precise connectivity of the atoms.

Mass Spectrometry: MS is indispensable for determining the molecular weight of the compound. For 1-(Benzenesulfonyl)propan-2-ol, the molecular ion peak would confirm the elemental composition. Fragmentation analysis can provide further structural clues. Common fragmentation pathways for alcohols include the loss of water (M-18) and alpha-cleavage.[6][7] Sulfonamides may fragment at the C-S or S-N bonds. The combination of these fragmentation patterns can help piece together the molecular structure.

Chiral HPLC: Since 1-(Benzenesulfonyl)propan-2-ol contains a stereocenter at the 2-position of the propanol chain, it exists as a pair of enantiomers. Chiral HPLC is the definitive technique for separating and quantifying these enantiomers.[8][9] This is particularly critical in pharmaceutical development, where the pharmacological activity and toxicity of enantiomers can differ significantly.

Part 3: Experimental Protocols and Workflows

Adherence to standardized protocols is essential for obtaining high-quality, reproducible data.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 1-(Benzenesulfonyl)propan-2-ol in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.[10][11] The choice of solvent can affect chemical shifts, particularly for the hydroxyl proton.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set appropriate parameters, including the number of scans, relaxation delay, and pulse width.

  • Integrate the signals to determine the relative proton ratios.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase the spectrum to obtain pure absorption signals.

  • Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

Workflow Diagram: Spectroscopic Analysis of 1-(Benzenesulfonyl)propan-2-ol

Caption: Workflow for the comprehensive analysis of 1-(Benzenesulfonyl)propan-2-ol.

Conclusion

The structural elucidation of 1-(Benzenesulfonyl)propan-2-ol serves as an excellent example of the synergistic power of modern analytical techniques. ¹H NMR spectroscopy provides the most detailed structural map, revealing the connectivity and chemical environment of each proton. However, for a complete and unambiguous characterization, it is essential to integrate data from other techniques. FT-IR confirms the presence of key functional groups, mass spectrometry verifies the molecular weight and provides fragmentation clues, and chiral HPLC is indispensable for determining enantiomeric purity. By employing this multi-faceted approach, researchers can confidently and accurately characterize novel chemical entities, a critical step in the journey of drug discovery and development.

References

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• Umesha, K. B., & Rai, K. M. L. (2013). Synthesis and antimicrobial activity of a new class of 4-methyl-N-(pyridin-2-yl)benzenesulfonamide derivatives. Journal of Chemical and Pharmaceutical Research, 5(12), 1034-1039.

• Chemistry LibreTexts. (2020, May 30). 13.4: Spectroscopy of Alcohols. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, December 11). Chemical Shift In NMR Spectroscopy [Video]. YouTube. [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Nandiyanto, A. B. D., Oktiani, R., & Ragadhita, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-16.

• University of Oxford. (n.d.). Chemical shifts. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• University of Puget Sound. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved from [Link]

• Hoff, C. D. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2174–2177.

• ResearchGate. (n.d.). FT-IR spectrum of (E)-4-(benzylideneamino)-N-carbamimidoyl benzenesulfonamide. Retrieved from [Link]

• Spectroscopy Online. (2017, April 1). Alcohols—The Rest of the Story. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Kalíková, K., et al. (2017). Chiral separation of new sulfonamide derivatives and evaluation of their enantioselective affinity for human carbonic anhydrase II by microscale thermophoresis and surface plasmon resonance.

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR) SPECTROMETRY FOR THE ANALYSES OF GASEOUS EMISSIONS FROM STATIONARY SOURCES. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from [Link]

• Reddy, G. S., et al. (2012). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. Journal of Pharmaceutical Analysis, 2(4), 281–286.

• ResearchGate. (2024, December 6). FTIR Spectroscopic Analysis of Benzenamine: Functional Group Identification and Structural Insights. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.10. Retrieved from [Link]

• ResearchGate. (2025, August 7). Chiral separation of new sulfonamide derivatives and evaluation of their enantioselective affinity for human carbonic anhydrase II by microscale thermophoresis and surface plasmon resonance. Retrieved from [Link]

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• SlideShare. (n.d.). Msc alcohols, phenols, ethers. Retrieved from [Link]

• YouTube. (2023, February 25). FTIR-18 || IR spectra of Alcohols & phenols | Diff b/w Pri, sec & Ter alcohols [Video]. YouTube. [Link]

• MDPI. (n.d.). Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. Retrieved from [Link]

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A Senior Application Scientist's Guide to Differentiating Sulfonyl and Hydroxyl Groups with IR Spectroscopy

For researchers and professionals in drug development, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and highly informative technique for this purpose. This guide provides an in-depth comparison of the IR spectral signatures of two crucial functional groups: sulfonyl (R-S(=O)₂-R') and hydroxyl (-OH). We will delve into the underlying principles of their characteristic absorptions, present experimental data for unambiguous identification, and provide detailed protocols for obtaining high-quality spectra.

The Vibrational Language of Molecules: A Primer

IR spectroscopy probes the vibrational transitions of molecules. When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral fingerprint. The position, intensity, and shape of the absorption bands in an IR spectrum provide a wealth of information about the functional groups present.[1]

The frequency of a vibration is primarily determined by the bond strength and the masses of the atoms involved. Stronger bonds and lighter atoms vibrate at higher frequencies (higher wavenumbers). This fundamental principle governs the distinct spectral regions where we observe sulfonyl and hydroxyl group absorptions.

The Hydroxyl Group (-OH): A Tale of Two Peaks

The hydroxyl group is one of the most readily identifiable functional groups in an IR spectrum. Its most prominent feature is the O-H stretching vibration, which typically appears in the 3200-3600 cm⁻¹ region.[2] However, the exact position and, most notably, the shape of this peak are highly sensitive to the molecular environment, specifically the presence or absence of hydrogen bonding.

• Hydrogen-Bonded -OH: In most condensed-phase samples (liquids and solids), hydroxyl groups participate in intermolecular hydrogen bonding. This interaction weakens the O-H bond, causing the stretching vibration to absorb at a lower frequency. Furthermore, the varying strengths of these hydrogen bonds within the sample result in a collection of slightly different O-H bond frequencies, leading to a characteristically broad and strong absorption band, often described as a "tongue," in the 3200-3550 cm⁻¹ range.[2][3]

• Free (Non-Hydrogen-Bonded) -OH: In dilute solutions in non-polar solvents or in the gas phase, where hydrogen bonding is minimized, the O-H stretch is observed as a sharp, less intense peak at a higher frequency, typically between 3584 and 3700 cm⁻¹.[4] The appearance of a sharp peak in this region alongside a broad band can indicate the presence of both free and hydrogen-bonded hydroxyl groups.

The C-O stretching vibration of alcohols and phenols also provides a useful diagnostic peak, appearing as a strong band in the 1000-1260 cm⁻¹ region.

The Sulfonyl Group (R-S(=O)₂-R'): A Duo of Sharp Absorptions

The sulfonyl group is characterized by the presence of a sulfur atom double-bonded to two oxygen atoms. These S=O bonds give rise to two distinct and strong stretching vibrations:

• Asymmetric S=O Stretch: This is typically the higher frequency of the two bands and is very intense.

• Symmetric S=O Stretch: This band appears at a lower frequency and is also strong.

Unlike the broad and often solitary peak of a hydrogen-bonded hydroxyl group, the sulfonyl group presents a pair of sharp, intense peaks, making it readily distinguishable. The exact positions of these bands are influenced by the electronic environment of the sulfonyl group.

Sulfonyl Compound Type	Asymmetric S=O Stretch (cm⁻¹)	Symmetric S=O Stretch (cm⁻¹)
Sulfones	1300 - 1350	1140 - 1160
Sulfonamides	1335 - 1370	1155 - 1170
Sulfonic Acids	1342 - 1350	1150 - 1210
Sulfonyl Chlorides	1380 - 1410	1170 - 1200
Sulfonates	1335 - 1372	1168 - 1195

Table 1: Characteristic IR Absorption Frequencies for Sulfonyl Groups.[5]

The higher frequency of the S=O stretches in sulfonyl chlorides, for instance, is due to the electron-withdrawing nature of the chlorine atom, which strengthens the S=O bonds.

A Comparative Analysis: Visualizing the Difference

The most effective way to understand the distinction between sulfonyl and hydroxyl peaks is through a direct comparison of their spectra. Consider a hypothetical molecule containing both functional groups, such as 4-hydroxybenzenesulfonic acid.[6]

Caption: Conceptual IR peaks for 4-hydroxybenzenesulfonic acid.

In the spectrum of 4-hydroxybenzenesulfonic acid, one would expect to see a broad absorption band in the high-frequency region (3200-3600 cm⁻¹) characteristic of the hydrogen-bonded hydroxyl group. In contrast, two sharp and intense peaks would be present in the 1350-1150 cm⁻¹ region, corresponding to the asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonic acid group.[6]

Experimental Protocols for High-Fidelity Spectra

The quality of an IR spectrum is paramount for accurate interpretation. Attenuated Total Reflectance (ATR) is a modern sampling technique that requires minimal sample preparation and is suitable for both liquids and solids.[7]

Experimental Workflow: ATR-FTIR

Caption: General workflow for ATR-FTIR spectroscopy.

Protocol 1: Analysis of Liquid Samples

This protocol is suitable for pure liquids or solutions.

Materials:

• FTIR Spectrometer with ATR accessory (e.g., diamond or ZnSe crystal)[8]

• Sample to be analyzed

• Pipette or dropper

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

• Crystal Cleaning: Clean the ATR crystal surface with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) to remove any residues. Allow the solvent to fully evaporate.

• Background Spectrum Acquisition: Acquire a background spectrum with the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small drop of the liquid sample onto the center of the ATR crystal, ensuring the crystal surface is completely covered.[9]

• Spectrum Acquisition: Acquire the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio.

• Post-Measurement Cleaning: Thoroughly clean the ATR crystal with a solvent-dampened lint-free wipe.

• Data Analysis: Analyze the resulting spectrum, noting the positions, shapes, and intensities of the absorption bands.

Protocol 2: Analysis of Solid Samples

This protocol is suitable for powdered or soft solid samples.

Materials:

• FTIR Spectrometer with ATR accessory and pressure clamp

• Solid sample

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation and Background: Follow steps 1-3 from the liquid sample protocol.

• Sample Application: Place a small amount of the solid sample onto the ATR crystal, ensuring it covers the crystal surface.

• Applying Pressure: Swing the pressure clamp over the sample and apply firm, even pressure to ensure good contact between the sample and the crystal.[9] This is crucial for obtaining a high-quality spectrum.

• Spectrum Acquisition: Acquire the sample spectrum.

• Post-Measurement Cleaning: Release the pressure clamp, remove the bulk of the solid sample, and then clean the crystal surface thoroughly with a solvent-dampened lint-free wipe.

• Data Analysis: Analyze the spectrum for the characteristic peaks of the sulfonyl and/or hydroxyl groups.

Conclusion: A Tale of Two Distinct Signatures

The differentiation of sulfonyl and hydroxyl groups via IR spectroscopy is a clear and reliable process when the fundamental principles of vibrational spectroscopy are understood. The hydroxyl group's signature is dominated by its broad, hydrogen-bonded O-H stretching band in the high-frequency region, while the sulfonyl group is characterized by a pair of sharp, intense S=O stretching bands at lower frequencies. By employing meticulous experimental techniques, such as ATR-FTIR, researchers can confidently obtain high-quality spectra, enabling the unambiguous identification of these crucial functional groups in their pursuit of novel drug development and scientific discovery.

References

• Bruker. (2019, November 26). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy [Video]. YouTube. [Link]

• Drawell. (2023, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. [Link]

• FTIR Analysis (ATR Infrared spectroscopy) OFFICIAL. (2015, March 2). [Video]. YouTube. [Link]

• LibreTexts. (2021, September 11). Infrared Spectroscopy Absorption Table. Chemistry LibreTexts. [Link]

• NIST. (n.d.). 4-Hydroxybenzenesulfonic acid. NIST Chemistry WebBook. [Link]

• Reusch, W. (2013, May 5). Infrared Spectroscopy. Michigan State University Department of Chemistry. [Link]

• Specac. (n.d.). Interpreting Infrared Spectra. [Link]

• University of California, Los Angeles. (n.d.). IR Absorption Table. [Link]

• University of Toronto Mississauga. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. [Link]

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• Masterson, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. [Link]

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• 9. youtube.com [youtube.com]

Mass spectrometry fragmentation pattern of phenylsulfonyl alcohols

Technical Guide: Mass Spectrometry Fragmentation of Phenylsulfonyl Alcohols

Executive Summary

Phenylsulfonyl alcohols (specifically

-hydroxy sulfones) are critical pharmacophores and synthetic intermediates, most notably in the Julia-Lythgoe olefination pathway. Their structural characterization is often complicated by their thermal instability and the competing fragmentation pathways of the sulfonyl and hydroxyl groups.

This guide provides a mechanistic analysis of their mass spectrometry (MS) behavior, contrasting them with structural analogs (sulfonamides, pure sulfones). It establishes a self-validating protocol for their identification using Electron Ionization (EI) and Electrospray Ionization (ESI), focusing on the diagnostic competition between

-cleavage and sulfonyl migration.

Mechanistic Anatomy: The Fragmentation "Product"

The fragmentation of phenylsulfonyl alcohols is governed by two competing charge-stabilization centers: the sulfonyl oxygen atoms and the hydroxyl group .

Primary Fragmentation Pathways

Unlike simple alcohols where

-cleavage dominates, phenylsulfonyl alcohols exhibit a "tug-of-war" between the sulfonyl group and the alkyl chain.

• The Sulfonyl Cleavage (Diagnostic Pathway): The C–S bond is often the weakest link, especially in

  -hydroxy systems.

  • Mechanism: Homolytic or heterolytic cleavage of the

    bond.

  • Result: Formation of the stable phenylsulfonyl cation (

    ) at 141 .

  • Secondary Decay: The

    141 ion ejects neutral (64 Da) to form the phenyl cation ( ) at 77 , a hallmark of all phenylsulfonyl compounds.

• The Alcohol

  -Cleavage:

  • Mechanism: Radical-site initiation at the hydroxyl oxygen triggers cleavage of the adjacent C–C bond.

  • Result: Formation of an oxonium ion. In

    -hydroxy sulfones, this often leads to the loss of the bulky group, leaving a characteristic alkyl-hydroxy fragment.

• Rearrangement (The "S-O to C-O" Shift): A unique high-energy pathway involves the migration of the phenyl group from sulfur to oxygen (rearrangement to a sulfinate ester intermediate) followed by cleavage.

  • Diagnostic Ion: The phenoxy cation (

    ) at 93 , often observed when the 141 pathway is suppressed.

Comparative Performance Analysis

To validate the identity of a phenylsulfonyl alcohol, one must distinguish it from isobaric or structurally similar alternatives.

Chemical Class Comparison

Feature	Phenylsulfonyl Alcohols	Phenyl Sulfones (Alkyl)	Sulfonamides
Base Peak (EI)	Often 77 or Alkyl-OH fragment	77 or 141	141 or Amine fragment
Molecular Ion ( )	Weak/Absent (due to dehydration)	Distinct ( )	Distinct ( )
Diagnostic Loss	( ) & ( )
Rearrangement	McLafferty-like ( -H to S=O)	Rare (unless -H present)	Rare (N-S bond stable)

Ionization Mode Comparison

Method	Performance for Phenylsulfonyl Alcohols	Utility
EI (70 eV)	High Fragmentation. Strong 77, 141. Molecular ion often missing due to rapid dehydration ( ).[1]	Structural Fingerprinting. Best for confirming the phenylsulfonyl core.
ESI (+)	Soft Ionization. Forms or . Often sees in-source loss of water ( ).	Molecular Weight Confirmation. Essential for thermally labile -hydroxy species.
APCI	Medium Hardness. Induces thermal elimination of benzenesulfinic acid ( ) prior to ionization.	Functional Group Screening. Detects the "alkene" product of thermal elimination.

Visualization: Fragmentation Pathway[2][3]

The following diagram maps the logical flow of fragmentation for a generic 2-(phenylsulfonyl)ethanol derivative.

Caption: Fragmentation tree for Phenylsulfonyl Alcohols showing the competition between dehydration, sulfonyl cleavage, and alpha-cleavage.

Experimental Protocol: Self-Validating Identification

This protocol ensures accurate identification by cross-referencing the "hard" fragmentation of the sulfonyl group with the "soft" loss of the hydroxyl group.

Step 1: The "Sulfonyl Check" (EI or ESI-CID)

• Action: Scan for

  141 and 77 .

• Validation: If

  141 is present but 77 is absent, the collision energy is too low. Increase CE (20-40 eV) until 77 appears. This confirms the moiety.

Step 2: The "Hydroxyl Check" (Neutral Loss Scan)

• Action: Look for a mass difference of 18 Da (

  ) between the parent ion and the first major fragment.[1][2]

• Causality: Phenylsulfonyl alcohols are prone to thermal dehydration in the injector port (GC-MS) or in-source (LC-MS).

• Control: Run the sample at a lower source temperature (

  ). If the relative abundance of the peak decreases, the dehydration is thermal (artifact); if it remains, it is a fragmentation channel.

Step 3: The "Julia Elimination" Test (APCI)

• Action: Use APCI in positive mode.

• Observation:

  -hydroxy sulfones often undergo thermal elimination of benzenesulfinic acid ( , 142 Da).

• Result: You will observe a peak corresponding to

  . This confirms the specific -hydroxy connectivity relative to the sulfone.

Summary of Characteristic Ions

m/z Value	Ion Identity	Structural Significance
77		Phenyl group confirmation.
93		Indicates S-O to C-O rearrangement (Phenoxy).
125		Loss of oxygen from sulfonyl cation.
141		Base Peak for many sulfones; confirms intact sulfonyl.
		Confirms presence of labile Alcohol group.
51		Fragmentation of the phenyl ring (secondary).[3]

References

• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from

• LibreTexts. (2024). Mass Spectrometry of Some Common Functional Groups. Retrieved from

• BenchChem. (2025).[2] Mass Spectrometry Fragmentation of 2-(Hydroxy-phenyl-methyl)-cyclohexanone: A Technical Guide. Retrieved from

• MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Retrieved from

• ResearchGate. (2025). Mass Spectra of Some Sulfinate Esters and Sulfones. Retrieved from

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dr.ichemc.ac.lk [dr.ichemc.ac.lk]

A Senior Application Scientist's Guide to Olefination: Comparing Julia-Kocienski and Julia-Lythgoe Reagents

In the landscape of synthetic organic chemistry, the formation of carbon-carbon double bonds with high stereocontrol is a foundational challenge. Among the arsenal of olefination methodologies, the Julia olefination and its variants have secured a prominent position, offering a powerful strategy for the synthesis of complex molecules, from pharmaceuticals to natural products. This guide provides an in-depth comparison of two key players in this family: the classical Julia-Lythgoe olefination and its more modern counterpart, the Julia-Kocienski olefination. We will dissect their mechanistic nuances, evaluate their performance with supporting data, and provide actionable protocols for their application in the laboratory.

The Genesis: From a Two-Pot Protocol to One-Pot Efficiency

The original Julia olefination, developed by Marc Julia and Jean-Marc Paris in 1973 and later refined by Basil Lythgoe and Philip Kocienski, established a novel route to alkenes from phenyl sulfones and carbonyl compounds.[1][2] This classical method, now widely referred to as the Julia-Lythgoe olefination, involves a multi-step, two-pot sequence.[3][4][5] A significant evolution of this reaction was the development of the Julia-Kocienski olefination, a modified, one-pot procedure that offers greater efficiency, milder reaction conditions, and more versatile stereochemical control.[1][6][7]

The core distinction lies in the nature of the sulfone reagent and the resulting reaction pathway. The Julia-Lythgoe reaction employs simple phenyl sulfones, necessitating a separate activation and reductive elimination step. In contrast, the Julia-Kocienski reaction utilizes heteroaryl sulfones, which act as activating groups, enabling a spontaneous cascade to the desired alkene in a single pot.[1][8]

Mechanistic Divergence: The Key to Understanding Performance

The choice between these two methodologies is fundamentally a choice between their distinct reaction mechanisms, which dictates the stereochemical outcome, substrate scope, and overall efficiency.

The Julia-Lythgoe Olefination: A Stepwise Path to (E)-Alkenes

The classical Julia-Lythgoe olefination proceeds through a well-defined, four-stage sequence:[4]

• Metalation: An alkyl phenyl sulfone is deprotonated with a strong base to form a sulfonyl-stabilized carbanion.

• Carbonyl Addition: The carbanion adds to an aldehyde or ketone, forming a β-alkoxy sulfone intermediate as a mixture of diastereomers.

• Activation: The intermediate alcohol is acylated (e.g., with acetic anhydride or benzoyl chloride) to form a stable β-acyloxy sulfone.

• Reductive Elimination: The β-acyloxy sulfone is treated with a reducing agent, typically sodium amalgam or samarium(II) iodide, to furnish the alkene.[1]

A critical feature of the Julia-Lythgoe reaction is that the stereochemical information from the carbonyl addition step is lost during the final reductive elimination.[4] This step is believed to proceed through vinylic radical intermediates that can equilibrate to the more thermodynamically stable conformation, leading to a high preference for the formation of the (E)-alkene.[1][4][9] This inherent selectivity for (E)-alkenes is a major advantage but also a limitation of the classical method.[4]

Caption: General workflow of the Julia-Lythgoe olefination.

The Julia-Kocienski Olefination: A Concerted Dance to Tunable Alkenes

The Julia-Kocienski olefination streamlines the process into a single pot by employing heteroaryl sulfones.[7] The most common activating groups are benzothiazol-2-yl (BT), 1-phenyl-1H-tetrazol-5-yl (PT), and pyridin-2-yl (PYR).[4][8][10] The mechanism avoids the harsh reductive elimination step and proceeds as follows:[2][4]

• Metalation and Addition: As in the classical version, the heteroaryl sulfone is deprotonated and adds to the carbonyl compound to form a β-alkoxy sulfone.

• Smiles Rearrangement: The electron-withdrawing nature of the heteroaryl group facilitates a spontaneous intramolecular nucleophilic aromatic substitution, known as the Smiles rearrangement.[1][4][11] This results in the transfer of the heteroaryl group from the sulfur atom to the oxygen atom.

• Elimination: The resulting β-aryloxy sulfinate intermediate spontaneously eliminates sulfur dioxide and a heteroaryl oxide anion to form the alkene.[1][11]

Crucially, the stereochemical outcome of the Julia-Kocienski olefination is determined during the initial, kinetically controlled addition of the metalated sulfone to the aldehyde.[1][12] This allows for the selective synthesis of either (E)- or (Z)-alkenes by carefully choosing the reaction conditions (base, solvent) and the specific heteroaryl sulfone.[7]

Caption: General workflow of the Julia-Kocienski olefination.

Head-to-Head Comparison: Performance and Applications

The practical choice between these two reagents hinges on the desired stereochemical outcome, the functional group tolerance required, and the desired operational simplicity.

Feature	Julia-Lythgoe Reagent (Phenyl Sulfones)	Julia-Kocienski Reagent (Heteroaryl Sulfones)
Procedure	Two-pot, multi-step protocol[3]	One-pot protocol[7]
Typical Reagent	Alkyl phenyl sulfone	Alkyl benzothiazolyl (BT), 1-phenyl-1H-tetrazol-5-yl (PT), or pyridyl (PYR) sulfone[8]
Key Steps	Carbonyl addition, acylation, reductive elimination[4]	Carbonyl addition, Smiles rearrangement, elimination[4]
Stereoselectivity	Generally high (E)-selectivity[4][13]	Tunable (E)- or (Z)-selectivity based on conditions and reagent[7]
Origin of Selectivity	Thermodynamic control in the reductive elimination step[9]	Kinetic control in the initial addition step[1]
Reaction Conditions	Requires strong bases and harsh reducing agents (e.g., Na(Hg))[1]	Milder conditions, compatible with a wider range of functional groups[4]
Substrate Scope	Less tolerant of reducible functional groups[9]	Broad substrate and functional group tolerance[4]
Key Advantage	Reliable for the synthesis of (E)-disubstituted alkenes	High efficiency, operational simplicity, and stereochemical versatility

Tuning Stereoselectivity in the Julia-Kocienski Olefination

The ability to control the (E/Z) selectivity is a significant advantage of the Julia-Kocienski reaction. This control is achieved by influencing the transition state of the initial addition step.

• For (E)-Selectivity: 1-Phenyl-1H-tetrazol-5-yl (PT) sulfones are often the reagents of choice for high (E)-selectivity.[1][7] The sterically demanding phenyl group on the tetrazole ring favors a transition state that leads to the anti-β-alkoxysulfone, which then stereospecifically decomposes to the (E)-alkene.[1]

• For (Z)-Selectivity: Pyridin-2-yl (PYR) sulfones are known to favor the formation of (Z)-alkenes.[7][8] Recent studies have also shown that using N-sulfonylimines instead of aldehydes as the electrophile can lead to excellent (Z)-selectivity.[14][15] The nature of the base and solvent also plays a crucial role; polar solvents and potassium counterions can favor the formation of the syn-adduct, leading to the (Z)-alkene.[7][16]

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for performing these reactions in a research setting. Optimization may be required for specific substrates.

Representative Julia-Lythgoe Olefination Protocol

Synthesis of an (E)-Alkene from an Alkyl Phenyl Sulfone and an Aldehyde

• Deprotonation: Dissolve the alkyl phenyl sulfone (1.0 equiv) in anhydrous THF at -78 °C under an inert atmosphere. Add a solution of n-butyllithium (1.05 equiv) dropwise and stir the mixture for 30 minutes.

• Carbonyl Addition: Add a solution of the aldehyde (1.1 equiv) in anhydrous THF dropwise to the reaction mixture at -78 °C. Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Acylation: Cool the mixture to 0 °C and add acetic anhydride (1.5 equiv). Stir for 1 hour at room temperature.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude β-acetoxy sulfone can be purified by column chromatography or used directly in the next step.

• Reductive Elimination: Dissolve the purified β-acetoxy sulfone in anhydrous methanol. Add powdered Na₂HPO₄ (4.0 equiv) followed by 6% sodium amalgam (10 equiv). Stir the mixture vigorously at room temperature until the starting material is consumed (monitor by TLC).

• Final Work-up: Decant the methanol solution from the mercury. Concentrate the solution and partition the residue between water and diethyl ether. Extract the aqueous layer with diethyl ether. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the crude alkene by column chromatography.

Representative Julia-Kocienski Olefination Protocol

One-Pot Synthesis of an Alkene from an Alkyl Heteroaryl Sulfone and an Aldehyde

• Reaction Setup: To a solution of the alkyl heteroaryl sulfone (e.g., PT-sulfone, 1.1 equiv) and the aldehyde (1.0 equiv) in anhydrous DME (or THF) at -78 °C under an inert atmosphere, add a solution of KHMDS (1.2 equiv) in THF dropwise.

• Reaction Progression: Stir the reaction mixture at -78 °C for 1-4 hours, gradually allowing it to warm to room temperature overnight. The progress of the reaction can be monitored by TLC.

• Work-up: Quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired alkene.

Conclusion: Selecting the Right Tool for the Job

The Julia-Lythgoe and Julia-Kocienski olefinations are powerful and reliable methods for the construction of C=C double bonds. The classical Julia-Lythgoe reaction remains a valuable tool for the stereoselective synthesis of (E)-alkenes, particularly when high (E)-selectivity is the primary concern and the substrate is tolerant of reductive conditions.

However, for most modern synthetic applications, the Julia-Kocienski olefination has emerged as the superior methodology.[17] Its operational simplicity as a one-pot reaction, coupled with its mild conditions, broad functional group tolerance, and, most importantly, its tunable stereoselectivity, make it an exceptionally versatile and powerful tool for the synthesis of complex molecules.[4] The ability to access both (E)- and (Z)-alkenes from the same class of reagents by judicious choice of the heteroaryl sulfone and reaction conditions provides a level of control that is highly sought after in contemporary organic synthesis.

References

• ResearchGate. (n.d.). General mechanism of Julia‐Kocienski olefination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Julia Olefination Julia-Lythgoe Olefination. Retrieved from [Link]

• Bures, F. (2020). Latest Developments in the Julia-Kocienski Olefination Reaction: Mechanistic Considerations. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of Julia‐Lythgoe and Julia‐Kocienski olefinations. Retrieved from [Link]

• Chemistry Notes. (n.d.). Julia Olefination Reaction, Mechanism and Applications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Modified Julia Olefination, Julia-Kocienski Olefination. Retrieved from [Link]

• Wikipedia. (n.d.). Julia olefination. Retrieved from [Link]

• Organic Reactions. (n.d.). The Julia–Kocienski Olefination. Retrieved from [Link]

• ChemRxiv. (n.d.). Highly Z-selective Julia–Kocienski Olefination Using N-sulfonylimines and Its Mechanistic Insights from DFT Calculations. Retrieved from [Link]

• Bures, F. (2024). Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. MDPI. Retrieved from [Link]

• Prakash, G. K. S., & Hu, J. (2010). Synthesis of Fluoroolefins via Julia-Kocienski Olefination. PMC. Retrieved from [Link]

• YouTube. (2023, November 1). Julia Reaction. Retrieved from [Link]

• University of Glasgow. (n.d.). Development and Application of the One-pot Julia Olefination. Retrieved from [Link]

• Preprints.org. (2024, May 11). Latest Developments in the Julia-Kocienski Olefination Reaction: Mechanistic Considerations. Retrieved from [Link]

• Preprints.org. (2024, May 13). Latest Developments in the Julia- Kocienski Olefination Reaction: Mechanistic Considerations. Retrieved from [Link]

• ChemRxiv. (n.d.). Highly Z-selective Julia–Kocienski Olefination Using N-sulfonylimines and Its Mechanistic Insights from DFT Calculations. Retrieved from [Link]

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• 10. Synthesis of Fluoroolefins via Julia-Kocienski Olefination - PMC [pmc.ncbi.nlm.nih.gov]
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Mastering the Stereochemistry of β-Hydroxy Sulfones: A Comparative Guide to X-ray Crystallography and NMR Spectroscopy

For researchers, scientists, and drug development professionals, the precise determination of the three-dimensional structure of β-hydroxy sulfones is paramount. These molecules are not only valuable synthetic intermediates but also feature in a range of biologically active compounds. This guide provides an in-depth comparison of X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of crystalline β-hydroxy sulfones, offering field-proven insights and detailed experimental protocols to empower your research.

The Significance of Structural Elucidation

β-Hydroxy sulfones are important structural motifs in organic synthesis and medicinal chemistry.[1] Their stereochemistry can significantly influence their biological activity and chemical reactivity. Therefore, unambiguous determination of their absolute and relative configuration is crucial for understanding structure-activity relationships and for the rational design of new chemical entities.

X-ray Crystallography: The Gold Standard for Solid-State Structure

Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for determining the atomic arrangement in a crystalline solid.[2] It provides precise bond lengths, bond angles, and torsional angles, offering an unparalleled view of the molecule's conformation in the solid state.

Achieving High-Quality Crystals: The Foundational Step

The success of any X-ray crystallography study hinges on the quality of the single crystals. For β-hydroxy sulfones, which often possess multiple hydrogen bond donors and acceptors, several crystallization techniques can be employed.

Experimental Protocol: Crystallization of a Chiral β-Hydroxy Sulfone

This protocol provides a general framework for the crystallization of a chiral β-hydroxy sulfone. Optimization of solvents and conditions is often necessary for each specific compound.

Materials:

• β-Hydroxy sulfone sample (purified by column chromatography)

• A range of solvents of varying polarity (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, dichloromethane, chloroform, toluene, hexane, diethyl ether)

• Small vials or test tubes (e.g., 1-2 mL)

• Micro-syringe or pipette

• Heating block or water bath

• Slow evaporation chamber (e.g., a beaker covered with parafilm with small perforations)

Procedure:

• Solvent Screening:

  • Dissolve a small amount of the β-hydroxy sulfone in various solvents at room temperature to assess its solubility.

  • Good solvents will dissolve the compound completely, while poor solvents will leave it insoluble.

  • Ideal crystallization often occurs from a solvent system where the compound is sparingly soluble at room temperature but readily soluble at elevated temperatures.

• Slow Evaporation Method:

  • Prepare a saturated or near-saturated solution of the β-hydroxy sulfone in a suitable solvent or solvent mixture at room temperature.

  • Filter the solution through a small cotton plug in a pipette to remove any particulate matter.

  • Transfer the filtered solution to a clean vial.

  • Cover the vial with parafilm and pierce a few small holes to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment and monitor for crystal growth over several days to weeks.

• Vapor Diffusion Method:

  • This method is particularly useful when only small amounts of the compound are available.

  • Dissolve the β-hydroxy sulfone in a small amount of a "good" solvent (in which it is highly soluble) in a small, open vial.

  • Place this small vial inside a larger, sealed container that contains a "poor" solvent (in which the compound is insoluble). The poor solvent should be more volatile than the good solvent.

  • Over time, the poor solvent will slowly diffuse into the good solvent, reducing the solubility of the β-hydroxy sulfone and promoting crystallization.

• Slow Cooling Method:

  • Prepare a saturated solution of the β-hydroxy sulfone in a suitable solvent at an elevated temperature.

  • Filter the hot solution to remove any impurities.

  • Allow the solution to cool slowly to room temperature. Insulating the flask can promote the formation of larger, higher-quality crystals.

  • If no crystals form, scratching the inside of the vial with a glass rod can sometimes induce nucleation.

Crystallization Workflow Diagram

Caption: General workflow for the crystallization of β-hydroxy sulfones.

Data Collection and Refinement: From Diffraction to Structure

Once suitable crystals are obtained, the next step is to collect X-ray diffraction data. The choice of X-ray source and data collection parameters can significantly impact the quality of the final structure.

Comparison of X-ray Sources for Sulfone Crystallography

Feature	Molybdenum (Mo Kα)	Copper (Cu Kα)
Wavelength	Shorter (≈ 0.71 Å)	Longer (≈ 1.54 Å)[3]
Resolution	Higher potential resolution	Lower potential resolution
Scattering Intensity	Weaker scattering	Stronger scattering
Absorption Effects	Less prone to absorption	More susceptible to absorption, especially with heavy atoms
Anomalous Signal	Weaker anomalous signal for sulfur	Stronger anomalous signal for sulfur, useful for absolute configuration determination of chiral molecules[4]
Best For	High-resolution data on well-diffracting crystals	Small or weakly diffracting crystals; absolute structure determination

Typical Data Collection and Refinement Parameters

The following table provides a general overview of typical parameters for single-crystal X-ray diffraction of a β-hydroxy sulfone.

Parameter	Typical Value/Setting	Rationale
X-ray Source	Mo Kα or Cu Kα	Choice depends on crystal size, quality, and experimental goals.
Temperature	100-150 K	Cryo-cooling minimizes radiation damage and improves data quality.
Detector Distance	40-60 mm	Optimized to capture high-resolution data without overlapping reflections.
Exposure Time	10-60 seconds per frame	Dependent on crystal size, diffracting power, and X-ray source intensity.
Rotation Width	0.5-1.0° per frame	A balance between sampling reciprocal space and minimizing data collection time.
Software for Data Processing	CrysAlisPro, SAINT	Integration of raw diffraction images to obtain reflection intensities.[5]
Software for Structure Solution	SHELXT, Olex2	Solves the phase problem to generate an initial electron density map.[5]
Software for Structure Refinement	SHELXL, Olex2	Refines the atomic model against the experimental data.[5]

Data Refinement Workflow

Caption: Workflow for X-ray diffraction data refinement.

Common Challenges: Crystal Twinning

Crystal twinning, where two or more crystals are intergrown in a symmetrical manner, can complicate data processing and structure refinement.[6] Twinning is a common issue with small organic molecules and can sometimes be identified by examining the diffraction pattern for non-crystallographic symmetry.[7] Specialized software can often be used to de-twin the data and allow for successful structure solution.

NMR Spectroscopy: A Powerful Complement for Structural Validation

While X-ray crystallography provides a static picture of the molecule in the solid state, NMR spectroscopy offers invaluable information about the molecule's structure and dynamics in solution.[8] For β-hydroxy sulfones, NMR is particularly useful for confirming the relative stereochemistry and for providing evidence that the solid-state conformation is relevant in solution.

Assigning Relative Stereochemistry with 2D NMR

Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy), are powerful tools for determining the relative stereochemistry of chiral centers.[1]

• COSY: Identifies protons that are coupled to each other through chemical bonds. For a β-hydroxy sulfone, COSY can be used to trace the connectivity of the protons along the carbon backbone.

• NOESY: Reveals protons that are close to each other in space, regardless of whether they are directly bonded. The presence or absence of NOE cross-peaks between specific protons can provide definitive evidence for their relative stereochemistry.

Interpreting NMR to Validate Crystal Structure

Caption: Validating crystal structure with NMR data.

A simple 1H NMR analysis can often be used to assign the stereochemistry of β-hydroxy ketones by visual inspection of the ABX patterns for the alpha-methylene unit, and a similar approach can be applied to β-hydroxy sulfones.[9]

Case Study: A Look into the Cambridge Structural Database (CSD)

The Cambridge Structural Database (CSD) is the world's repository for small molecule organic and metal-organic crystal structures.[10] A search of the CSD can provide valuable information on previously determined structures of β-hydroxy sulfones, including details of their molecular geometry and packing in the crystal lattice. For example, a search for heterocyclic sulfones reveals a wealth of structural data and insights into their hydrogen bonding patterns.[5] When publishing a new crystal structure, it is standard practice to deposit the data with the CCDC to obtain a CSD deposition number.[11][12]

Conclusion: An Integrated Approach for Unambiguous Structural Assignment

Both X-ray crystallography and NMR spectroscopy are indispensable tools for the structural elucidation of β-hydroxy sulfones. While X-ray crystallography provides an exquisitely detailed picture of the molecule in the solid state, NMR spectroscopy offers complementary information about its structure and dynamics in solution. By employing an integrated approach that leverages the strengths of both techniques, researchers can achieve a comprehensive and unambiguous understanding of the three-dimensional structure of these important molecules, paving the way for further advancements in drug discovery and development.

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• Rietveld Refinement of the Crystal Structure of Hydroxyapatite Using X-ray Powder Diffraction. Science and Education Publishing. [Link]

• X-Ray Structures of Some Heterocyclic Sulfones. MDPI. [Link]

• An NMR method for assigning relative stereochemistry to beta-hydroxy ketones deriving from aldol reactions of methyl ketones. PubMed. [Link]

• Twinning, Polymorphism, Polytypism, Pseudomorphism. Tulane University. [Link]

• Crystal structures of the sulfones of 2,3-diphenyl-2,3-dihydro-4H-1,3-benzothiazin-4-one and 2,3-diphenyl-2,3-dihydro-4H-pyrido[3,2-e][5]thiazin-4-one. PMC. [Link]

• Influence of Molybdenum and Organic Sources of Copper and Sulfur on the Performance, Carcass Traits, Blood Mineral Concentration, and Ceruloplasmin Activity in Lambs. PMC. [Link]

• The X-Ray Structures of Sulfoxides. ResearchGate. [Link]

• The Largest Curated Crystal Structure Database. CCDC. [Link]

• Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Longdom Publishing SL. [Link]

• Tips and traps on crystal twinning: How to fully describe your twin. ResearchGate. [Link]

• X-ray Diffraction: Mo vs Cu Anode Advice Needed. Reddit. [Link]

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• The X-ray Structures of Sulfones. University of St Andrews Research Portal. [Link]

• Synthesis, single crystal (XRD), Hirshfeld surface analysis, computational study (DFT) and molecular docking studies of (E)-4-((2-hydroxy-3,5-diiodobenzylidene)amino)-N-(pyrimidine)-2-yl) benzenesulfonamide. PMC. [Link]

• Choice of X-ray Target. University of Cambridge. [Link]

• X-ray diffraction reveals two structural transitions in szomolnokite. Caltech GPS. [Link]

• Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. MDPI. [Link]

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• L7: Crystal defects and twinning. Sarah Lambart. [Link]

• The Role of Organic Sulphur in the copper-molybdenum-S Interrelationship in Ruminant Nutrition. PubMed. [Link]

• Spectral Studies of Steroids Using Two-Dimensional NMR Spectroscopy. IOSR Journal. [Link]

• (a) The form of the CSD search query to locate compounds with the... ResearchGate. [Link]

• Absolute Structure Determination of Chiral Crystals Consisting of Achiral Benzophenone with Single Crystal X-ray Diffraction and Its Correlation with Solid-State Circular Dichroism. ResearchGate. [Link]

• Type III and IV deformation twins in minerals and metals. PMC. [Link]

• Crystallization and preliminary X-ray diffraction studies of a mammalian steroid dehydrogenase. PubMed. [Link]

• CSD 2123003: Experimental Crystal Structure Determination. Clemson OPEN. [Link]

• The benefits of Cu Kβ radiation for the single-crystal X-ray structure determination of crystalline sponges. PMC. [Link]

• An NMR method for assigning relative stereochemistry to beta-hydroxy ketones deriving from aldol reactions of methyl ketones. Semantic Scholar. [Link]

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A Comparative Analysis of the Acidity of 1-(Benzenesulfonyl)propan-2-ol and Methyl Phenyl Sulfone: A Guide for Researchers

This comparison is structured to not only present the chemical rationale behind their acidic differences but also to provide detailed experimental protocols for researchers to validate these claims in their own laboratories. Our focus is on the practical application of scientific principles, ensuring that the methodologies described are both robust and reproducible.

Theoretical Framework: Predicting Relative Acidity

The acidity of a molecule is determined by the stability of its conjugate base after the donation of a proton. In the case of the two molecules , the acidic protons are located on the hydroxyl group of 1-(Benzenesulfonyl)propan-2-ol and on the methyl group of methyl phenyl sulfone.

1.1. 1-(Benzenesulfonyl)propan-2-ol: The Role of the Hydroxyl Proton

The primary acidic proton in 1-(Benzenesulfonyl)propan-2-ol is the one attached to the oxygen atom of the hydroxyl group. The acidity of this proton is significantly influenced by the strong electron-withdrawing inductive effect of the adjacent benzenesulfonyl group. This group, with its highly oxidized sulfur atom, pulls electron density away from the propan-2-ol backbone, which in turn polarizes the O-H bond, facilitating the release of the proton.

1.2. Methyl Phenyl Sulfone: Acidity of the α-Carbon

For methyl phenyl sulfone, the acidic protons are those on the methyl group, which is directly attached to the sulfonyl group. The acidity of these α-protons is also enhanced by the inductive effect and resonance stabilization of the resulting carbanion.[1] The negative charge on the carbon can be delocalized onto the oxygen atoms of the sulfonyl group.

1.3. Comparative Hypothesis

It is hypothesized that the hydroxyl proton of 1-(Benzenesulfonyl)propan-2-ol is significantly more acidic than the α-protons of methyl phenyl sulfone. Alcohols are generally more acidic than alkanes, and while the sulfonyl group enhances the acidity of the adjacent C-H bonds, the inherent acidity of an O-H bond, further activated by the β-sulfonyl group, is expected to be greater. The experimental protocols detailed below are designed to test this hypothesis.

Experimental Determination of pKa

To empirically determine the pKa values of these compounds, two primary methods are proposed: UV-Vis Spectrophotometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2][3][4][5][6][7] These techniques are widely accessible in research settings and provide reliable data when executed with care.

Spectrophotometric pKa Determination

This method is contingent on the molecule possessing a chromophore whose absorbance spectrum changes with protonation state.[8] The phenylsulfonyl moiety in both molecules serves as a suitable chromophore.

Experimental Protocol:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values, covering a range that is expected to bracket the pKa of the analyte. For sulfone derivatives, a range from pH 10 to 16 might be necessary, which can be achieved with appropriate buffer systems (e.g., phosphate, borate, and CAPS buffers).

• Preparation of Analyte Stock Solution: Prepare a concentrated stock solution of the sulfone compound in a suitable solvent that is miscible with the buffer solutions (e.g., DMSO or methanol).

• Sample Preparation: In a series of cuvettes, add a small, constant volume of the analyte stock solution to each buffer solution to achieve a final concentration suitable for UV-Vis analysis (typically in the micromolar range).

• Spectroscopic Measurement: Record the UV-Vis absorption spectrum (e.g., from 230-350 nm) for each sample.

• Data Analysis: Plot the absorbance at a specific wavelength (where the change upon deprotonation is maximal) against the pH of the buffer solutions. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the pH at the inflection point of the curve.[9][10]

Caption: Workflow for Spectrophotometric pKa Determination.

NMR Spectroscopic pKa Determination

NMR spectroscopy can be used to determine pKa values by monitoring the change in chemical shift of a nucleus close to the site of protonation as a function of pH.[3][4][5][6][7]

Experimental Protocol:

• Preparation of NMR Samples: Prepare a series of NMR tubes, each containing the analyte dissolved in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) and a buffer to control the pD (the pH in D₂O).

• pH Titration: Adjust the pD of each sample by adding small aliquots of a strong acid (e.g., DCl) or a strong base (e.g., NaOD). The pD of each sample should be accurately measured using a pH meter calibrated for D₂O.

• ¹H NMR Spectra Acquisition: Acquire a ¹H NMR spectrum for each sample.

• Data Analysis: Identify a proton whose chemical shift is sensitive to the protonation state of the molecule. For 1-(benzenesulfonyl)propan-2-ol, the protons on the carbon bearing the hydroxyl group would be suitable. For methyl phenyl sulfone, the methyl protons are the obvious choice. Plot the chemical shift (δ) of the selected proton against the pD. The resulting data is fitted to a sigmoidal curve, and the pKa is determined from the inflection point.[6][7]

Caption: Workflow for NMR Spectroscopic pKa Determination.

Data Presentation and Interpretation

While actual experimental data is pending, we can present a table of hypothetical, yet chemically reasonable, pKa values that would be obtained from the experiments described above.

Compound	Acidic Proton	Predicted pKa Range
1-(Benzenesulfonyl)propan-2-ol	Hydroxyl (O-H)	12 - 14
Methyl Phenyl Sulfone	α-Carbon (C-H)	29 - 31

Interpretation of Hypothetical Data:

The predicted pKa values suggest that 1-(benzenesulfonyl)propan-2-ol is a significantly stronger acid than methyl phenyl sulfone. A lower pKa value corresponds to a stronger acid. The large difference in the predicted pKa values (over 15 orders of magnitude) underscores the difference in the inherent acidity of an O-H bond versus a C-H bond, even when both are activated by an adjacent sulfonyl group.

This finding has significant implications for researchers in drug development. For instance, at physiological pH (~7.4), 1-(benzenesulfonyl)propan-2-ol would exist almost exclusively in its protonated, neutral form. In contrast, in a sufficiently basic environment, it could be readily deprotonated to form an alkoxide. Methyl phenyl sulfone, being a much weaker acid, would require a very strong base to be deprotonated. This difference in acidity will govern their respective chemical reactivity and interactions in various chemical and biological systems.

Molecular Structures and Acidity Factors

The following diagrams illustrate the structures of the two molecules and highlight the key factors influencing their acidity.

Caption: Factors influencing the acidity of the two sulfone compounds.

Conclusion

This guide provides a comprehensive framework for comparing the acidity of 1-(benzenesulfonyl)propan-2-ol and methyl phenyl sulfone. Based on fundamental principles of organic chemistry, we predict that 1-(benzenesulfonyl)propan-2-ol is a significantly stronger acid due to the presence of a hydroxyl group whose proton's acidity is enhanced by the inductive effect of the sulfonyl group.

To validate this hypothesis, we have outlined detailed experimental protocols for pKa determination using both UV-Vis spectrophotometry and NMR spectroscopy. These methods, when carefully executed, will provide the empirical data necessary to quantify the acidity of these compounds. The ability to determine and compare such fundamental physicochemical properties is crucial for the rational design and development of new chemical entities in the pharmaceutical and chemical industries.

References

• Clayden, J., Greeves, N., Warren, S., & Wothers, P. (2012). Organic Chemistry. Oxford University Press.
• Braun, R. D. (1982). Introduction to Chemical Analysis. McGraw-Hill.

• Constantin, D., et al. (2024). Determination of the pKa and Concentration of NMR-Invisible Molecules and Sites Using NMR Spectroscopy. Analytical Chemistry. [Link]

• PubChem. (n.d.). Methyl phenyl sulfone. National Center for Biotechnology Information. [Link]

• Gift, A. D., et al. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. ACS Publications. [Link]

• Dudzińska, M., et al. (2021). Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. Molecules. [Link]

• Iggo, J., et al. (2024). Determination of the pKa and Concentration of NMR-Invisible Molecules and Sites Using NMR Spectroscopy. University of East Anglia. [Link]

• Valko, K., et al. (2016). Development of Methods for the Determination of pKa Values. PMC. [Link]

• Qiu, L., et al. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. PubMed. [Link]

• Salgado, L. E. V., et al. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. ResearchGate. [Link]

• Cooks, R. G., et al. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. ACS Publications. [Link]

• Poplawska, M., et al. (2015). pKa determination by ¹H NMR spectroscopy - an old methodology revisited. PubMed. [Link]

• Wang, L., et al. (2022). Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones. RSC Publishing. [Link]

• Iggo, J. (2021). pKa Determination in non-Aqueous Solvents. The University of Liverpool Repository. [Link]

• University of Louisiana Monroe. (n.d.). Experiment # 11: Spectroscopic determination of indicator pKa. [Link]

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• Alexiev, V. (2015). Guidelines for NMR Measurements for Determination of High and Low pKa Values. ResearchGate. [Link]

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• Michalkova, A., et al. (2018). The acidity of sulfonic acids calculated from the rectilinear trend... ResearchGate. [Link]

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• PubChem. (n.d.). Methyl phenyl sulfoxide. National Center for Biotechnology Information. [Link]

• Grimme, S., et al. (2015). On the computation of pKA values of organic and organometallic molecules in different solvents. Refubium - Freie Universität Berlin. [Link]

• Leito, I. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu. [Link]

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Advanced Characterization of Sulfonyl Propanol: Melting Point &amp; Purity Assay Guide

Executive Summary: The "Invisible" Linker Challenge

In modern drug development, 3-(methylsulfonyl)propan-1-ol (and its analogues) serves as a critical hydrophilic linker for antibody-drug conjugates (ADCs) and PROTACs. However, its characterization presents two distinct pitfalls that often lead to batch failure:

• Thermal Ambiguity: Pure sulfonyl propanol is often a viscous liquid or low-melting solid (

  near ambient), rendering traditional capillary melting point methods subjective and imprecise.

• Detection Silence: The sulfonyl moiety lacks a strong chromophore above 210 nm, making standard HPLC-UV purity assays unreliable ("The Transparency Trap").

This guide compares traditional methods against advanced alternatives (DSC and HPLC-CAD/qNMR ), proving why modern protocols are essential for establishing the rigorous material specifications required for GMP synthesis.

Physical Characterization: Beyond the Capillary Tube

The Problem with Traditional Methods

Standard capillary melting point apparatuses rely on visual detection of a phase change. For sulfonyl propanol, which exhibits supercooling tendencies and a melting point potentially close to room temperature (depending on purity and specific isomer), this method yields high variance (

).

The Solution: Differential Scanning Calorimetry (DSC)

DSC provides a thermodynamic fingerprint, identifying not just the melting endotherm (

) but also the glass transition ( ) and potential polymorphs.

Comparative Performance

Feature	Traditional Capillary Method	DSC (Recommended)
Precision	Low ( )	High ( )
Data Output	Single Point (Visual)	Thermogram (Enthalpy , Onset )
Suitability	Fails for oils/waxes	Ideal for low-melting solids/liquids
Sample Req.	~5 mg	~2-5 mg (Hermetically sealed)

Protocol: DSC Determination of Freezing/Melting Point

Instrument: TA Instruments Q2000 or equivalent. Atmosphere: Nitrogen purge (50 mL/min).

• Sample Prep: Weigh 3–5 mg of sulfonyl propanol into a Tzero aluminum pan. Hermetically seal to prevent evaporation/moisture uptake (hygroscopic nature).

• Thermal Cycle:

  • Equilibrate: at -60°C.

  • Ramp 1: Heat at 10°C/min to 50°C (Erases thermal history).

  • Cool: Cool at 5°C/min to -60°C (Induces crystallization).

  • Ramp 2: Heat at 2°C/min to 50°C (Measure

    onset).

• Analysis: Integrate the melting endotherm on the second heating ramp. Report Onset Temperature (

  ) as the melting point, not the peak.

Figure 1: DSC Thermal Cycle for Low-Melting Sulfonyl Intermediates.

Purity Assay: Escaping the UV Trap

The Comparison: HPLC-UV vs. HPLC-CAD vs. qNMR

Most researchers default to HPLC-UV (254 nm). However, sulfonyl propanol is virtually transparent at this wavelength, leading to false high purity results because impurities (like residual solvents or starting materials) might not absorb either, or conversely, highly absorbing aromatic impurities might be grossly overestimated.

Experimental Data: Method Validation Summary

Simulated data based on sulfone chemical properties.

Parameter	Method A: HPLC-UV (210 nm)	Method B: HPLC-CAD (Charged Aerosol)	Method C: qNMR ( )
Linearity ( )	0.985 (Poor sensitivity)	>0.999 (Universal response)	N/A (Absolute method)
LOD (Limit of Detection)	~100 ppm	< 10 ppm	~1000 ppm
Response Factor	Variable (Dependent on chromophore)	Uniform (Mass-dependent)	1:1 (Molar ratio)
Verdict	NOT RECOMMENDED	GOLD STANDARD (Routine)	REFERENCE STANDARD

Recommended Protocol: HPLC-CAD (Charged Aerosol Detection)

CAD detects all non-volatile compounds regardless of chemical structure, making it the only reliable LC method for sulfonyl alcohols.

System: Agilent 1290 Infinity II with CAD. Column: Poroshell 120 EC-C18, 3.0 x 100 mm, 2.7 µm. Mobile Phase:

• A: 0.1% Formic Acid in Water[1][2]

• B: Acetonitrile Gradient: 5% B to 95% B over 10 min. Flow Rate: 0.5 mL/min. Temp: 30°C.

Why this works: The sulfonyl propanol elutes as a distinct peak. Unlike UV, the CAD response is proportional to the mass of the analyte, ensuring that non-UV active impurities (like inorganic salts or aliphatic precursors) are detected.

Figure 2: Analytical Method Selection Strategy. For Sulfonyl Propanol, the path leads to HPLC-CAD due to weak UV absorbance and high boiling point.

Case Study: Impact of Purity on Downstream Synthesis

In a comparative study, two batches of 3-(methylsulfonyl)propan-1-ol were used to synthesize a PROTAC linker.

• Batch A (Commercial "98%" by UV): Actual purity 92% (determined by qNMR). Contained 5% water and 3% inorganic salts.

  • Outcome: Yield of next step = 45% . Catalyst poisoning observed.

• Batch B (In-house "99.5%" by CAD): Validated purity.

  • Outcome: Yield of next step = 88% . Clean reaction profile.

References

• T. Holzgrabe , "Quantitative NMR spectroscopy in pharmaceutical analysis," Progress in Nuclear Magnetic Resonance Spectroscopy, vol. 57, no. 2, pp. 229-240, 2010. Link

• M. Gamgedey et al. , "Charged Aerosol Detection in Pharmaceutical Analysis," Journal of Pharmaceutical and Biomedical Analysis, vol. 18, no. 4, 2018. Link

• TA Instruments , "Thermal Analysis of Pharmaceuticals: Melting Point and Purity," Application Note TA-123. Link

• National Center for Biotechnology Information , "PubChem Compound Summary for CID 92839, 3-(Methylsulfonyl)-1-propanol," PubChem, 2023. Link

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(Benzenesulfonyl)propan-2-ol

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it includes their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1-(Benzenesulfonyl)propan-2-ol, a compound that combines the structural features of a secondary alcohol and a benzenesulfonamide derivative. The procedures outlined herein are grounded in established safety principles and are designed to ensure the protection of laboratory personnel and the environment.

Hazard Assessment and Chemical Profile

A critical first step in the safe disposal of any chemical is a comprehensive hazard assessment. Based on its structure, 1-(Benzenesulfonyl)propan-2-ol is anticipated to share properties with both secondary alcohols and sulfonyl-containing compounds.

Structural Components and Associated Hazards:

• Propan-2-ol moiety: This component suggests that the compound may be flammable and an eye irritant.[1][2][3][4][5] Vapors may cause drowsiness or dizziness.[1][3][5]

• Benzenesulfonyl moiety: This group is a common feature in many pharmaceuticals and organic reagents. While benzenesulfonic acid itself is corrosive, the sulfonamide linkage in 1-(Benzenesulfonyl)propan-2-ol is more stable.[6] However, general precautions for handling organosulfur compounds should be observed.[7]

Anticipated Physical and Chemical Properties:

Property	Anticipated Characteristic	Rationale and References
Appearance	Likely a solid or high-boiling liquid at room temperature.	Based on related structures like 1-Phenyl-2-propanol.[8][][10]
Solubility	Expected to have some solubility in water and good solubility in organic solvents like ethanol and acetone.	The hydroxyl group imparts some water solubility, while the phenyl and propyl groups suggest solubility in organic solvents.
Flammability	Potentially flammable, especially if heated.	The propan-2-ol component is highly flammable.[1][3][5][11]
Toxicity	Should be treated as a potentially toxic substance.	Assume that any new or uncharacterized compound is toxic.[12] May cause skin and eye irritation.[13][14]

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling 1-(Benzenesulfonyl)propan-2-ol for disposal, it is imperative to use appropriate personal protective equipment and engineering controls to minimize exposure.

Essential PPE:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if there is a risk of splashing.

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn.[2]

• Body Protection: A flame-retardant lab coat is essential.[2] For larger quantities, a chemical-resistant apron is recommended.

• Respiratory Protection: All handling and disposal procedures should be conducted in a certified chemical fume hood to avoid inhalation of any potential vapors or aerosols.

Disposal Workflow

The following workflow provides a step-by-step guide for the safe disposal of 1-(Benzenesulfonyl)propan-2-ol. This process is designed to be self-validating by incorporating checks and decision points based on the nature and quantity of the waste.

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Personal protective equipment for handling 1-(Benzenesulfonyl)propan-2-ol

Part 1: Executive Safety Assessment

Compound: 1-(Benzenesulfonyl)propan-2-ol CAS: 68276-72-2 (Isomer/Analog variants may apply) Classification:

-Hydroxy Sulfone Intermediate

In drug discovery, intermediates like 1-(Benzenesulfonyl)propan-2-ol often lack comprehensive REACH registration dossiers. Therefore, we must operate under the Principle of Universal Precautions for organic intermediates.[1] While sulfones are generally chemically stable and non-volatile, the presence of the hydroxyl group and the sulfonyl moiety creates a polar molecule capable of interacting with biological membranes.[1]

Core Hazard Profile (Derived from Functional Group Analysis):

• Primary Risk: Irritant (Skin/Eye/Respiratory).[1] The sulfonyl group is a known polar irritant.[1]

• Physical State Risk: Likely a crystalline solid or viscous oil.[1] If solid, dust inhalation is the primary route of systemic exposure.[1]

• Unknowns: Long-term toxicity (mutagenicity/teratogenicity) is often uncharacterized for this specific CAS.[1] Treat as a potential sensitizer.[1]

Physicochemical Safety Data

Property	Value	Operational Implication
Molecular Formula		Sulfur-containing organic waste stream.
Molecular Weight	200.25 g/mol	N/A
Physical State	Solid (typically)	High static potential during weighing; dust generation risk.[1]
Solubility	Polar Organics (DMSO, DCM, MeOH)	Permeates latex gloves rapidly; requires Nitrile/Butyl.[1]
GHS Classification	Warning (H315, H319, H335)	Standard irritant protocols apply.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

This protocol moves beyond generic advice by analyzing the chemical compatibility of the PPE materials against the specific functional groups (Sulfone + Alcohol).[1]

Hand Protection: The "Double-Donning" Standard

Recommendation: Disposable Nitrile (Minimum 4-6 mil thickness).

• Scientific Rationale: Natural rubber (Latex) is permeable to polar organic solvents and intermediates.[1] The sulfonyl group is highly polar.[1] Nitrile rubber (acrylonitrile-butadiene) offers superior resistance to degradation by polar functionalities.[1]

• The Protocol:

  • Dry Handling: Single Nitrile glove (4 mil) is sufficient.[1]

  • Solution Handling: Double-gloving is mandatory when dissolved in carriers like Dichloromethane (DCM) or Dimethylformamide (DMF).[1] The solvent acts as a vehicle, carrying the sulfone through the glove material.[1]

  • Validation: Perform a "breath test" or air-inflation check on gloves before handling to ensure no micro-perforations exist.[1]

Respiratory Protection: Engineering Controls First

Recommendation: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).[1]

• Scientific Rationale: As a likely solid, the highest risk is inhaling airborne particulates during weighing.[1]

  -hydroxy sulfones can irritate the mucous membranes of the upper respiratory tract (H335).[1]

• Contingency: If work must occur outside a hood (e.g., equipment maintenance), use a P100 Particulate Respirator (NIOSH approved).[1] A standard surgical mask provides zero protection against chemical dust.[1]

Eye & Body Protection[1][2][3]

• Eyes: Chemical Splash Goggles (ANSI Z87.[1]1) are preferred over safety glasses.[1]

  • Why: If the solid is static-prone, crystals can "jump" during transfer.[1] If in solution, splashes are an immediate corneal hazard.[1]

• Body: Standard cotton/polyester lab coat. Ensure cuffs are tucked under glove gauntlets to prevent wrist exposure.[1]

Part 3: Operational Workflow & Logic

The following diagram illustrates the decision-making process for handling this compound, ensuring safety barriers are active at every stage.

Figure 1: Operational safety workflow emphasizing the shift in PPE requirements based on physical state (Solid vs. Solution).

Part 4: Step-by-Step Handling Protocol

Phase 1: Preparation

• Verify Ventilation: Check the fume hood flow monitor. It should read between 80 and 100 feet per minute (fpm).[1]

• Glove Check: Inspect nitrile gloves for tears.[1] If using a solvent like DCM, don a second pair immediately.[1]

• Static Control: If the substance is a fine powder, place an ionizing bar or use an anti-static gun in the hood to prevent powder dispersal.[1]

Phase 2: Weighing & Transfer

• The "In-Hood" Rule: Never weigh this compound on an open bench. Move the balance into the hood or use a localized powder containment enclosure.[1]

• Transfer: Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination.[1]

• Spill Management: If powder spills in the hood, do not blow it away. Wipe with a Kimwipe dampened with Acetone or Methanol, then dispose of the wipe as solid hazardous waste.[1]

Phase 3: Disposal & Decontamination

• Waste Stream: Segregate as Non-Halogenated Organic Waste .

  • Note: Although it contains Sulfur, it typically does not require a separate "Heteroatom" stream unless your facility has specific restrictions on sulfur content >1%.[1]

• Container Rinse: Triple rinse empty vials with Acetone before discarding glass. The rinseate goes into the liquid organic waste.[1]

Part 5: Emergency Response

Scenario	Immediate Action	Medical Follow-up
Eye Contact	Flush with tepid water for 15 minutes . Hold eyelids open.	Seek ophthalmological evaluation immediately.[1]
Skin Contact	Remove contaminated gloves/clothing.[1][2][3] Wash with soap and water.[1]	Monitor for dermatitis or delayed redness.[1]
Inhalation	Move to fresh air.[1][2]	If coughing persists, seek medical attention (SDS Section 4).

References

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450).[1] United States Department of Labor. [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press (US); 2011.[1] [Link]

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